molecular formula C15H11N3O2 B12945088 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid CAS No. 63098-86-2

2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Cat. No.: B12945088
CAS No.: 63098-86-2
M. Wt: 265.27 g/mol
InChI Key: LHPAQZPZAJODNY-UHFFFAOYSA-N
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Description

2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid is a useful research compound. Its molecular formula is C15H11N3O2 and its molecular weight is 265.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

 63098-86-2

Molecular Formula

 C15H11N3O2

Molecular Weight

 265.27 g/mol

IUPAC Name

 2-(1H-benzimidazol-2-ylmethylideneamino)benzoic acid

InChI

 InChI=1S/C15H11N3O2/c19-15(20)10-5-1-2-6-11(10)16-9-14-17-12-7-3-4-8-13(12)18-14/h1-9H,(H,17,18)(H,19,20)

InChI Key

 LHPAQZPZAJODNY-UHFFFAOYSA-N

Canonical SMILES

 C1=CC=C(C(=C1)C(=O)O)N=CC2=NC3=CC=CC=C3N2

Origin of Product

 United States
Foundational & Exploratory

Chemical structure and physical properties of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Foreword: The Benzimidazole Scaffold in Modern Drug Discovery

The benzimidazole core, a bicyclic heterocycle formed from the fusion of benzene and imidazole rings, represents a "privileged scaffold" in medicinal chemistry. Its structural similarity to endogenous purines allows it to interact with a vast array of biological macromolecules, making it a cornerstone in the development of therapeutics with diverse pharmacological profiles.[1][2] Derivatives of this scaffold have demonstrated significant potential as anticancer, antiviral, anti-inflammatory, and antimicrobial agents.[3][4]

The functionalization of the 2-amino-benzimidazole precursor into Schiff bases—compounds containing an azomethine or imine (-C=N-) group—further expands this chemical diversity.[5] This guide focuses on a specific Schiff base, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid , a molecule synthesized from the condensation of 2-aminobenzimidazole and 2-formylbenzoic acid. We will provide a comprehensive overview of its chemical structure, a robust protocol for its synthesis, and a detailed guide to its spectroscopic characterization, grounded in established principles and field-proven insights.

Chemical Structure and Physicochemical Properties

The formal name, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, describes a molecule where the amino group of 2-aminobenzimidazole has formed an imine linkage with the aldehyde group of 2-formylbenzoic acid. This structure exists in tautomeric forms, with the imine hydrogen potentially residing on either of the benzimidazole nitrogens.

Molecular Structure

Caption: Chemical structure of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid.

Physicochemical Data Summary
PropertyPredicted Value / InformationRationale / Reference
Molecular Formula C₁₅H₁₁N₃O₂Calculated from reactants: C₇H₇N₃ (2-aminobenzimidazole) + C₈H₆O₂ (2-formylbenzoic acid) - H₂O.
Molecular Weight 265.27 g/mol Calculated from the molecular formula. A related isomer has a MW of 238.24 g/mol .[6]
Appearance Likely a colored crystalline solid (e.g., yellow, orange, or brown)Schiff bases, especially those with extended conjugation, are typically colored solids.[7][8]
Melting Point Expected to be >200 °CBenzimidazole precursors and their derivatives often exhibit high melting points due to intermolecular H-bonding.[7][9]
Solubility Poorly soluble in water; Soluble in polar organic solvents (DMSO, DMF, Ethanol).The aromatic structure and potential for zwitterionic character suggest this solubility profile.
IUPAC Name 2-({(1H-benzo[d]imidazol-2-yl)imino]methyl})benzoic acidStandard nomenclature for Schiff bases.

Synthesis Protocol and Mechanistic Rationale

The synthesis of this target molecule is a classic Schiff base condensation reaction. This involves the nucleophilic attack of the primary amine (2-aminobenzimidazole) on the electrophilic carbonyl carbon of the aldehyde (2-formylbenzoic acid), followed by dehydration to form the imine.

Experimental Workflow: Condensation Reaction

The following protocol is an optimized procedure adapted from established methods for synthesizing benzimidazole-derived Schiff bases.[7][10] The key to success is ensuring the removal of the water byproduct to drive the equilibrium toward the product.

Caption: Workflow for the synthesis of the target Schiff base.

Step-by-Step Methodology

  • Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-aminobenzimidazole (1.0 eq.) and 2-formylbenzoic acid (1.0 eq.).

  • Solvent Addition: Add absolute ethanol (approx. 15-20 mL per mmol of 2-aminobenzimidazole) to the flask. Ethanol is selected as it effectively dissolves the reactants upon heating and facilitates precipitation of the product upon cooling.

  • Initiate Reaction: Stir the mixture and heat it to reflux (approximately 78 °C). The reaction is typically conducted for 2-4 hours.[7] An optional acid catalyst, such as a few drops of glacial acetic acid, can be added to protonate the aldehyde's carbonyl oxygen, increasing its electrophilicity and accelerating the reaction.

  • Reaction Monitoring: Progress can be monitored using Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexane. The disappearance of the starting materials and the appearance of a new, typically lower-Rf spot, indicates product formation.

  • Product Isolation: After completion, allow the reaction mixture to cool to room temperature, which should initiate precipitation of the product. Further cooling in an ice bath can maximize the yield.

  • Purification: Collect the solid product by vacuum filtration. Wash the solid sequentially with cold ethanol to remove any unreacted starting materials, followed by cold distilled water to remove any residual acid catalyst.

  • Drying: Dry the purified product in a vacuum oven at 60-70 °C to a constant weight.

Spectroscopic Characterization

Structural confirmation is achieved through a combination of spectroscopic techniques. The following data represent the expected signals based on extensive literature analysis of analogous compounds.

Infrared (IR) Spectroscopy

IR spectroscopy is crucial for identifying the key functional groups formed and retained in the molecule.

  • Rationale: The most definitive evidence of Schiff base formation is the appearance of a strong absorption band corresponding to the C=N (imine) stretching vibration and the disappearance of the C=O stretch from the aldehyde and the primary N-H bend from the amine.

  • Expected Peaks:

    • ~3400 cm⁻¹ (broad): O-H stretch of the carboxylic acid, often overlapping with the N-H stretch.

    • ~3250 cm⁻¹ (sharp/broad): N-H stretch of the benzimidazole ring.[11]

    • ~3050 cm⁻¹: Aromatic C-H stretching.

    • ~1700 cm⁻¹: C=O stretch of the carboxylic acid group.

    • ~1620 cm⁻¹: C=N (imine) stretching vibration. This is a key diagnostic peak.[12][13]

    • ~1580 cm⁻¹: C=N/C=C stretching vibrations within the benzimidazole ring system.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed map of the molecular structure. Spectra are typically recorded in DMSO-d₆ due to the compound's expected solubility.

  • ¹H NMR Rationale: The key diagnostic signals are the singlets for the azomethine proton (-CH=N-) and the benzimidazole N-H proton. The complex multiplets in the aromatic region confirm the presence of both substituted rings.

  • ¹³C NMR Rationale: This technique confirms the carbon skeleton. The appearance of the imine carbon signal and the disappearance of the aldehyde carbonyl carbon are definitive.

Table 3.2: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Signal TypePredicted ¹H Shift (δ, ppm)Predicted ¹³C Shift (δ, ppm)Rationale & Notes
Carboxylic Acid (-COOH)~13.0 (broad s, 1H)~167.0The acidic proton is highly deshielded and often broad. The carbonyl carbon is characteristic.[14]
Benzimidazole (-NH)~12.5 (s, 1H)-The imidazole N-H proton is deshielded and appears as a sharp or broad singlet at a very low field.[13][15]
Azomethine (-CH=N-)~9.1 (s, 1H)~164.0The imine proton and carbon are highly characteristic and their presence is primary evidence of successful condensation.[13][16]
Aromatic Protons (Ar-H)7.0 - 8.2 (m, 8H)112.0 - 150.0A complex multiplet region corresponding to the eight protons on the two benzene rings. Specific assignments require 2D NMR.[13]
Benzimidazole C2 (N-C =N)-~151.0The carbon atom of the imidazole ring situated between the two nitrogen atoms.[13]
Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns.

  • Rationale: The molecular ion peak ([M+H]⁺ or [M]⁺˙) is the most critical piece of data, confirming that the target molecule has been formed with the correct mass.

  • Expected Data (ESI+):

    • Molecular Ion Peak: An [M+H]⁺ peak is expected at m/z 266.28, confirming the molecular formula C₁₅H₁₁N₃O₂.

    • Key Fragments: Fragmentation may occur at the imine bond, potentially yielding fragments corresponding to the 2-aminobenzimidazole cation (m/z 133) and the benzoic acid-related fragment.[17]

Potential Applications and Scientific Relevance

While this specific molecule has not been extensively studied, its structural components—a benzimidazole core and a Schiff base linkage—suggest significant potential for applications in drug development and material science.

  • Antimicrobial and Anticancer Agents: Benzimidazole derivatives are well-documented for their wide-ranging biological activities.[14] The imine linkage in Schiff bases is often crucial for bioactivity, and many benzimidazole Schiff bases have shown potent antimicrobial, antifungal, and anticancer properties.[5][11] The presence of the benzoic acid group can enhance solubility and provide an additional site for interaction with biological targets.

  • Coordination Chemistry: The nitrogen atoms of the imine and imidazole groups, along with the oxygen of the carboxylate, make this molecule an excellent candidate as a multidentate ligand for forming metal complexes. Such complexes are investigated for their catalytic and biological properties.[7]

  • Chemosensors: The conjugated system and presence of heteroatoms could allow this molecule to function as a chemosensor, where binding to specific ions or molecules induces a change in its fluorescent or colorimetric properties.[18]

This technical guide provides a foundational framework for the synthesis and characterization of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid. The protocols and expected data, derived from established literature on analogous compounds, offer a robust starting point for researchers and scientists interested in exploring the potential of this and related benzimidazole derivatives.

References

  • Foyet, H. S., et al. (2019). Benzimidazole Schiff base derivatives: synthesis, characterization and antimicrobial activity. BMC Research Notes. Available at: [Link]

  • Seshaiah, K., et al. (2020). Synthesis, characterization and antibacterial studies of schiff base with 2-amino benzimidazole and 5-methyl- thiophene-2-carboxaldehyde. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

  • Dincer, S., & Ozbay, S. (2012). Synthesis and Spectroscopic Properties of New Benzimidazole Schiff Bases. Asian Journal of Chemistry. Available at: [Link]

  • Rojas-Linares, D., et al. (2021). In Vitro Evaluation of the Potential Pharmacological Activity and Molecular Targets of New Benzimidazole-Based Schiff Base Metal Complexes. MDPI. Available at: [Link]

  • Ogunbiyi, O., et al. (1995). Characterization of 2-amino-1-benzylbenzimidazole and its metabolites using tandem mass spectrometry. Toxicology Letters. Available at: [Link]

  • ResearchGate. (n.d.). Fourier transform infrared (FT‐IR) spectra of Schiff‐base (a), Cu(II)... ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFORMATION. Royal Society of Chemistry. Available at: [Link]

  • Saleh, R. (2008). Synthesis and investigation of mass spectra of some novel benzimidazole derivatives. Arkivoc. Available at: [Link]

  • mzCloud. (2014). 2 Aminobenzimidazole. mzCloud. Available at: [Link]

  • ResearchGate. (n.d.). 1 H-13 C NMR Spectrum of 4-((3,5-di(1H-benzimidazol-2-yl)phenylimino)methyl)benzoic acid (BIM-PMBA). ResearchGate. Available at: [Link]

  • Butin, A. V., et al. (2015). Multicomponent Reaction of 2-aminobenzimidazole, Arylglyoxals, and 1,3-cyclohexanedione. SciSpace. Available at: [Link]

  • Der Pharma Chemica. (n.d.). An Improved Synthesis, Characterization and Bioevalution of Schiff Base Containing Benzimidazole Moiety Catalyzed by Methane Sul. Der Pharma Chemica. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Expedient synthesis of benzimidazoles using amides. Royal Society of Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Molecular docking, synthesis and preliminary pharmacological evaluation of new (2-methyl benzimidazole-1-yl ). ResearchGate. Available at: [Link]

  • Starčević, M., et al. (2020). Novel Biologically Active N-Substituted Benzimidazole Derived Schiff Bases. PMC - NIH. Available at: [Link]

  • Tanc, M., et al. (2011). 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation. PubMed. Available at: [Link]

  • Prime Scholars. (n.d.). Spectral characterization and thermal behavior of Schiff base metal complex derived from 2-aminobenzimidazole. Prime Scholars. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Royal Society of Chemistry. Available at: [Link]

  • Claramunt, R. M., et al. (2012). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. PMC. Available at: [Link]

  • Google Patents. (n.d.). 2-aminobenzimidazole Schiff base based cyanide receptor compound and preparation and applications thereof. Google Patents.

  • Shrivastava, G., et al. (2018). Microwave Assisted Synthesis and Characterization of Schiff Base of 2-Amino Benzimidazole. SciSpace. Available at: [Link]

  • SpectraBase. (n.d.). 2-(1H-benzimidazol-2-ylmethoxy)benzoic acid. SpectraBase. Available at: [Link]

  • Al-Ostath, A., et al. (2024). Discovery of 1H-benzo[d]imidazole-(halogenated) Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. MDPI. Available at: [Link]

  • Lee, C. K., & Lee, I.-S. H. (2009). NMR STUDIES OF 2-ARYL DERIVATIVES OF BENZIMIDAZOLE, BENZIMIDAZOLIUM ION, AND BENZIMIDAZOLINE. HETEROCYCLES. Available at: [Link]

  • AlDifar, H.A., et al. (2023). Synthesis of Benzimidazole and Phthaloylamino Acid derivatives and Antibacterial Activity. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Al-Hourani, B. J., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. PMC. Available at: [Link]

  • ResearchGate. (n.d.). New 2-Methyl Benzimidazole Derivatives bearing 4-Thiazolidinone Heterocyclic Rings: Synthesis, Preliminary Pharmacological Assessment and Docking Studies. ResearchGate. Available at: [Link]

  • PubChem. (n.d.). 2-(1H-1,3-benzodiazol-2-yl)benzoic acid. PubChem. Available at: [Link]

  • Guesmi, F., et al. (2020). Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. MDPI. Available at: [Link]

  • Chemsrc. (n.d.). 2-Methyl-1H-benzo[d]imidazole. Chemsrc. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones. Organic Chemistry Portal. Available at: [Link]

  • PubMed. (n.d.). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. PubMed. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino). ResearchGate. Available at: [Link]

Sources

Molecular weight and exact mass of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Molecular Weight and Exact Mass of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Abstract

The precise characterization of molecular species is a cornerstone of modern chemical and pharmaceutical sciences. For any given compound, two of the most fundamental and critical properties are its molecular weight and exact mass. While often used interchangeably in introductory contexts, these two values are distinct and provide different, yet complementary, information essential for structural elucidation, purity assessment, and confirmation of synthesis. This guide provides a comprehensive technical overview of the molecular weight and exact mass of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, a molecule of interest within the broader class of benzimidazole derivatives known for their diverse pharmacological activities.

Due to the potential for tautomerism and structural ambiguity in the provided IUPAC name, this guide will proceed with the analysis of the stable and chemically resonant isomer, 2-((1H-benzo[d]imidazol-2-ylmethyl)amino)benzoic acid . This structure serves as a reliable proxy for understanding the core physicochemical properties discussed herein. We will delve into the theoretical basis for both molecular weight and exact mass, provide their calculated values, and detail the experimental workflows and protocols for their empirical determination using mass spectrometry.

Theoretical Foundations: A Tale of Two Masses

In the realm of analytical chemistry, precision is paramount. The distinction between molecular weight and exact mass is a critical concept rooted in the isotopic nature of elements.

Molecular Weight: The Average Perspective

Molecular weight, also known as average molecular mass, represents the weighted average mass of a molecule based on the natural abundance of its constituent isotopes. The calculation uses the standard atomic weights of elements as found on the periodic table, which themselves are averages. This value is indispensable for stoichiometric calculations in synthetic chemistry, such as determining the mass of reactants needed or the theoretical yield of a product.

Causality in Calculation: The use of average atomic weights is a pragmatic choice for macroscopic-scale chemistry. When weighing out a substance, one is handling a vast population of molecules containing all natural isotopes. The molecular weight thus provides the most accurate correlation between the mass of a substance and the number of moles.

For our target molecule, with the molecular formula C₁₅H₁₃N₃O₂ :

  • Carbon (C): 15 atoms × 12.011 amu/atom = 180.165 amu

  • Hydrogen (H): 13 atoms × 1.008 amu/atom = 13.104 amu

  • Nitrogen (N): 3 atoms × 14.007 amu/atom = 42.021 amu

  • Oxygen (O): 2 atoms × 15.999 amu/atom = 31.998 amu

Molecular Weight = 180.165 + 13.104 + 42.021 + 31.998 = 267.288 g/mol

Exact Mass: The Isotopic Snapshot

In contrast, the exact mass (or monoisotopic mass) is the calculated mass of a molecule containing only the most abundant, stable isotope of each element.[1] This calculation provides a single, precise value that can be resolved and detected by high-resolution mass spectrometers.[2] Its primary utility is in the unambiguous determination of a molecule's elemental composition, as very few combinations of atoms will yield the same exact mass measured to a high degree of decimal precision.[1][3]

Causality in Calculation: Mass spectrometry is an analytical technique that separates individual ions, not the bulk average.[4][5] Therefore, it can distinguish between molecules that differ only in their isotopic composition. The exact mass corresponds to the peak of the lowest mass in an isotopic distribution (for elements like C, H, N, O) and is the most precise identifier for a given molecular formula.

For C₁₅H₁₃N₃O₂ , the calculation uses the mass of the most abundant isotopes:

  • Carbon (¹²C): 15 atoms × 12.000000 amu/atom = 180.000000 amu

  • Hydrogen (¹H): 13 atoms × 1.007825 amu/atom = 13.101725 amu

  • Nitrogen (¹⁴N): 3 atoms × 14.003074 amu/atom = 42.009222 amu

  • Oxygen (¹⁶O): 2 atoms × 15.994915 amu/atom = 31.989830 amu

Exact Mass = 180.000000 + 13.101725 + 42.009222 + 31.989830 = 267.100777 Da

Quantitative Data Summary

The fundamental physicochemical properties derived from the molecular formula are summarized below for clarity and easy reference.

PropertyValueSource
IUPAC Name (Assumed) 2-((1H-benzo[d]imidazol-2-ylmethyl)amino)benzoic acid-
Molecular Formula C₁₅H₁₃N₃O₂PubChem[6]
Molecular Weight 267.28 g/mol PubChem[6]
Exact Mass 267.100777 DaPubChem[6]

Experimental Determination via Mass Spectrometry

While theoretical calculations provide expected values, empirical validation is a cornerstone of scientific integrity. Mass spectrometry (MS) is the definitive analytical technique for determining the molecular weight and, more importantly, the exact mass of a compound.[4][7]

Core Principles

A mass spectrometer operates by converting neutral molecules into gaseous ions, separating these ions in a magnetic or electric field according to their mass-to-charge ratio (m/z), and then detecting them.[4] For the determination of molecular mass, "soft" ionization techniques are preferred.

Expertise-Driven Choice: Techniques like Electrospray Ionization (ESI) are considered "soft" because they impart minimal excess energy to the molecule during the ionization process.[2] This is crucial as it prevents fragmentation, allowing the intact molecule (now ionized, e.g., as [M+H]⁺ or [M-H]⁻) to be detected. This primary ion is referred to as the molecular ion, and its m/z value directly corresponds to the molecule's mass.

Experimental Workflow

The process of analyzing a sample like 2-((1H-benzo[d]imidazol-2-ylmethyl)amino)benzoic acid via MS follows a structured workflow, often coupled with liquid chromatography (LC) for sample purification and introduction.

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Processing p1 Dissolve Sample in Suitable Solvent (e.g., Methanol/Water) p2 Filter Sample (0.22 µm syringe filter) p1->p2 a1 LC Injection & Chromatographic Separation p2->a1 a2 Electrospray Ionization (ESI) Generation of [M+H]⁺ ions a1->a2 a3 Mass Analysis (e.g., TOF or Orbitrap) Separation by m/z a2->a3 a4 Ion Detection a3->a4 d1 Generate Mass Spectrum (Intensity vs. m/z) a4->d1 d2 Identify [M+H]⁺ Peak d1->d2 d3 Calculate Neutral Mass from m/z d2->d3 d4 Compare Experimental Mass with Theoretical Exact Mass d3->d4

Sources

Spectroscopic Characterization of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid: A Technical Guide to Tautomeric Equilibria

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of rational drug design, benzimidazole derivatives serve as privileged pharmacophores due to their profound structural mimicry of naturally occurring nucleotides. However, characterizing complex heterocyclic Schiff bases like 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid presents a distinct analytical challenge. As a Senior Application Scientist, I approach this not merely as a structural confirmation task, but as an investigation into dynamic molecular behavior.

This compound exists in a dynamic equilibrium between its imine form (1H-benzimidazol-2-yl-methylene-amino) and its enamine/ylidene form (2H-benzimidazol-2-ylidene-methyl-amino). This whitepaper provides an in-depth, self-validating spectroscopic workflow to isolate, quantify, and characterize these tautomeric states using Fourier-Transform Infrared (FT-IR), Multinuclear NMR, and UV-Vis spectroscopy.

Structural Dynamics: The Imine-Enamine Tautomerism

The title compound is the enamine tautomer of the Schiff base formed by the condensation of 2-formylbenzimidazole and anthranilic acid. In solution, a rapid intramolecular proton transfer occurs between the benzimidazole ring nitrogen and the imine nitrogen[1].

Understanding this tautomerism is critical because the electronic distribution—and consequently the molecule's binding affinity to biological targets—shifts dramatically between the two states. The imine form presents a highly localized C=N double bond, whereas the enamine form extends the conjugation through a C=C bond, stabilizing the system via intramolecular hydrogen bonding with the benzoic acid moiety[2].

Tautomerism_Workflow cluster_tautomerism Tautomeric Equilibrium Dynamics Syn Synthesis: 2-Formylbenzimidazole + Anthranilic Acid Imine Imine Tautomer (1H-Benzimidazol-2-yl)methylene Syn->Imine Condensation (-H2O) Enamine Enamine Tautomer (2H-Benzimidazol-2-ylidene)methyl Imine->Enamine Intramolecular Proton Transfer IR FT-IR Spectroscopy ν(C=N) vs ν(C=C) & ν(N-H) Imine->IR NMR 1H & 13C NMR δ(CH=N) vs δ(=CH-NH) Imine->NMR UV UV-Vis Spectroscopy Solvatochromic Shifts Imine->UV Enamine->IR Enamine->NMR Enamine->UV

Fig 1: Workflow mapping the synthesis, tautomeric equilibrium, and orthogonal spectroscopic strategy.

Synthesis & Sample Preparation Protocol

To ensure high-fidelity spectroscopic data, the sample must be synthesized and purified to absolute homogeneity. The following protocol is designed as a self-validating system: the physical chemistry of the reaction itself drives the purity of the isolated product[3].

Step-by-Step Methodology:

  • Reagent Preparation: Dissolve equimolar amounts (10 mmol) of 2-formylbenzimidazole and anthranilic acid in 25 mL of absolute ethanol.

  • Catalysis: Add 3-5 drops of glacial acetic acid.

    • Causality Note: Glacial acetic acid acts as a precision catalyst. It protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity, without dropping the pH so low that the amine group of anthranilic acid becomes protonated and non-nucleophilic.

  • Reflux & Condensation: Reflux the mixture under continuous stirring for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3) until the starting materials are consumed.

  • Crystallization-Driven Equilibrium: Allow the mixture to cool slowly to room temperature, then transfer to an ice bath.

    • Causality Note: Ethanol is chosen specifically because it solubilizes the starting materials at reflux but acts as an anti-solvent for the conjugated Schiff base at lower temperatures. As the product precipitates, Le Chatelier’s principle drives the condensation equilibrium to completion.

  • Isolation: Filter the precipitate under vacuum, wash with cold ethanol, and recrystallize from hot methanol to yield analytically pure crystals.

Spectroscopic Characterization Workflows

FT-IR Spectroscopy: Vibrational Orthogonality

Infrared spectroscopy provides the first line of evidence for tautomeric distribution in the solid state. We look for orthogonal vibrational modes that are mutually exclusive between the two forms[4].

  • Imine Marker: A sharp, intense peak around 1620–1640 cm⁻¹ corresponding to the azomethine ν(C=N) stretch.

  • Enamine Marker: A downward shift to 1580–1600 cm⁻¹ indicating the ν(C=C) stretch of the ylidene form, coupled with a broad ν(N-H) stretch around 3200–3300 cm⁻¹ from the newly formed secondary amine.

Multinuclear NMR Spectroscopy: The Ultimate Tautomeric Sensor

Nuclear Magnetic Resonance (NMR) is the definitive tool for quantifying tautomeric ratios in solution[2].

  • ¹H NMR Causality: In DMSO-d₆, the highly deshielded imine proton (CH=N) resonates as a sharp singlet around 8.5 ppm. Conversely, if the enamine tautomer is present, this proton becomes vinylic (=CH-NH) and shifts upfield to ~7.5 ppm. The appearance of a new exchangeable N-H proton signal around 11.0 ppm further validates the enamine state[1].

  • Self-Validating VT-NMR: To prove that these dual signals arise from dynamic tautomerism rather than a static impurity, we employ Variable-Temperature (VT) NMR. By increasing the probe temperature from 298K to 353K, the exchange rate between the tautomers accelerates. If the separate peaks broaden and begin to coalesce into a single time-averaged signal, the tautomeric relationship is unequivocally validated[2].

NMR_Validation SamplePrep Sample Prep (DMSO-d6) Acquisition Multinuclear NMR (1H, 13C, HSQC) SamplePrep->Acquisition Analysis Spectral Analysis Imine: Sharp CH=N (~8.5 ppm) Enamine: Vinylic =CH (~7.5 ppm) Acquisition->Analysis Validation VT-NMR Validation (Temperature Perturbation) Analysis->Validation

Fig 2: Self-validating NMR workflow leveraging Variable-Temperature (VT) acquisition for tautomer resolution.

UV-Vis Spectroscopy & Solvatochromism

The electronic transitions (π→π* and n→π*) of the molecule are highly sensitive to the dielectric constant of the solvent. By acquiring UV-Vis spectra in solvents of varying polarity (e.g., Dichloromethane vs. Methanol), we observe solvatochromic shifts. Polar protic solvents typically stabilize the enamine form via intermolecular hydrogen bonding, causing a bathochromic (red) shift in the absorption maximum[1].

Quantitative Spectroscopic Data Summaries

To facilitate rapid reference, the expected quantitative spectroscopic markers for both tautomeric forms are summarized below.

Table 1: Characteristic FT-IR Vibrational Frequencies (Solid State, KBr Pellet)

Functional GroupImine Tautomer (cm⁻¹)Enamine Tautomer (cm⁻¹)Diagnostic Significance
ν(N-H) Benzimidazole ~ 3350 - 3400~ 3350 - 3400Present in both forms.
ν(N-H) Amine Absent~ 3200 - 3300Definitive marker for enamine form.
ν(C=O) Carboxylic ~ 1680 - 1700~ 1670 - 1690Shifts slightly due to H-bonding.
ν(C=N) Azomethine ~ 1620 - 1640AbsentDefinitive marker for imine form.
ν(C=C) Vinylic Absent~ 1580 - 1600Emerges as C=N converts to C=C.

Table 2: ¹H and ¹³C NMR Chemical Shifts (Solution State, DMSO-d₆, 298K)

Nucleus / PositionImine Tautomer (δ ppm)Enamine Tautomer (δ ppm)Multiplicity / Coupling
¹H: CH=N / =CH 8.40 – 8.807.20 – 7.80Singlet (Imine) / Doublet (Enamine, ³J_NH)
¹H: N-H (Amine) N/A10.50 – 11.50Broad singlet (exchangeable)
¹H: N-H (Ring) 12.50 – 13.0012.50 – 13.00Broad singlet (exchangeable)
¹³C: C=N / C=C ~ 155.0 – 160.0~ 100.0 – 115.0Significant upfield shift in enamine.
¹³C: C=O (Acid) ~ 168.0 – 172.0~ 168.0 – 172.0Relatively stable across tautomers.

Conclusion

The spectroscopic characterization of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid requires a multi-modal approach to accurately capture its dynamic tautomeric nature. By combining the vibrational orthogonality of FT-IR with the self-validating thermal perturbation of VT-NMR, researchers can confidently map the structural landscape of this molecule. This rigorous analytical framework ensures that downstream drug development efforts are based on the correct bioactive conformation of the pharmacophore.

References

  • Fenjan, A. M., & Adday, S. T. (2016). Synthesis and Characterization of Some New Benzimidazole Derivatives. Baghdad Science Journal / ResearchGate.
  • Dincer, S., & Ozbay, S. (2012). Synthesis and Spectroscopic Properties of New Benzimidazole Schiff Bases. Asian Journal of Chemistry.
  • ResearchGate Contributors. (2025). NMR investigation and theoretical calculations on the tautomerism of benzimidazole compounds. ResearchGate.
  • Nguyen, V. T., et al. (2022). Metal complexes of benzimidazole-derived as potential anti-cancer agents: synthesis, characterization, combined experimental and computational studies. Royal Society Publishing.

Sources

Whitepaper: Structural Elucidation and Supramolecular Architecture of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & The Ylidene Enigma

In the realm of rational drug design, the benzimidazole pharmacophore is ubiquitous. However, derivatives such as 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid present a profound structural ambiguity that directly impacts their target-binding thermodynamics. The core enigma lies in its tautomeric equilibrium: does the molecule exist in the solid state as the canonical, aromatic 1H-benzimidazole (featuring an exocyclic C–C single bond), or is it kinetically or thermodynamically trapped as the 2H-benzimidazol-2-ylidene species (featuring an exocyclic C=C double bond and a zwitterionic/carbene-like resonance)?

As a Senior Application Scientist, I approach this not merely as a characterization task, but as a definitive physical chemistry problem. Single-crystal X-ray diffraction (SCXRD) is the only analytical technique capable of providing unambiguous, absolute spatial resolution of the electron density, allowing us to definitively locate the highly labile protons and quantify the exocyclic bond order. This guide details the self-validating protocols, crystallographic rationale, and computational pipelines required to elucidate this complex supramolecular system.

Structural Elucidation Rationale: Causality in Crystallography

The selection of our analytical pipeline is driven by strict causality. Routine spectroscopic methods (like 1D NMR or FTIR) offer ensemble averages that fail to capture the precise 3D electrostatic mapping of the solid state.

  • Why SCXRD at 100 K? Room-temperature X-ray diffraction suffers from high atomic thermal motion (Debye-Waller factors), which smears the electron density of lightweight hydrogen atoms. By collecting data at cryogenic temperatures (100 K), we freeze out these librational motions. This is a critical prerequisite for locating the N-H and O-H protons in the Fourier difference map, thereby proving the ylidene tautomeric state.

  • Why Hirshfeld Surface Analysis? As demonstrated in recent structural analyses of related benzimidazole-benzoic acid derivatives , the inclination angle between the benzimidazole and benzene rings is dictated by weak intermolecular forces. Hirshfeld analysis mathematically defines the volume of space where the molecule's electron density dominates over its neighbors, allowing us to quantify π−π stacking and hydrogen bonds.

  • Why DFT Validation? Experimental crystal structures represent a local or global minimum in a specific dielectric lattice. Density Functional Theory (DFT) optimization acts as an orthogonal validation tool to confirm that the observed ylidene bond lengths are energetically permissible.

Self-Validating Experimental Protocols

Every protocol in this workflow is designed as a closed-loop, self-validating system to ensure absolute scientific integrity.

Thermodynamic Crystallization Workflow

To prevent the kinetic trapping of the incorrect tautomer, crystallization must be driven by thermodynamic control.

Step-by-Step Methodology:

  • Solvent Selection: Dissolve 50 mg of the pre-synthesized compound in a 1:1 (v/v) mixture of Methanol and HPLC-grade Water. Causality: The high dielectric constant of this mixture stabilizes the highly polar ylidene/zwitterionic form over the neutral aromatic form.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean crystallization vial. Validation: This removes nucleation sites (dust/impurities) that cause rapid, kinetically-driven precipitation.

  • Isothermal Evaporation: Puncture the vial cap with a 21-gauge needle and place it in a vibration-free incubator at exactly 298 K.

  • Harvesting: After 7–14 days, harvest the resultant prism-like crystals suspended in the mother liquor using a polarized light microscope.

G A Precursor Synthesis (Condensation) B Thermodynamic Control (Solvent Selection) A->B Purified Extract C Slow Evaporation (Isothermal, 298 K) B->C Supersaturation D SCXRD Data Collection (Cryogenic, 100 K) C->D Single Crystal

Workflow from precursor synthesis to cryogenic SCXRD data collection.

Cryogenic SCXRD Acquisition & Refinement

Step-by-Step Methodology:

  • Mounting: Coat a 0.15 × 0.10 × 0.08 mm crystal in paratone-N oil (to prevent solvent loss and ice formation) and mount it on a MiTeGen loop.

  • Data Collection: Transfer immediately to a diffractometer equipped with a Mo-K α microfocus source ( λ=0.71073 Å) and an open-flow nitrogen cryostat set to 100 K.

  • Integration & Absorption Correction: Integrate frames using standard software (e.g., APEX4) and apply a multi-scan absorption correction.

  • Structure Solution (Self-Validation): Solve the structure using intrinsic phasing. The refinement is self-validating: if the ylidene tautomer is correctly assigned, the residual electron density map ( Fo​−Fc​ ) will show no peaks >0.5 e⋅A˚−3 . The final R1​ value must converge below 5%.

Quantitative Crystallographic Analysis

The definitive proof of the 2H-benzimidazol-2-ylidene state lies in the quantitative metrics extracted from the CIF (Crystallographic Information File).

Table 1: Crystallographic Data and Refinement Parameters
ParameterValue
Empirical formula C₁₅H₁₃N₃O₂
Formula weight 267.28 g/mol
Temperature 100(2) K
Crystal system, Space group Monoclinic, P2₁/c
Volume 1285.4(3) ų
Calculated density ( ρ ) 1.381 g/cm³
Goodness-of-fit on F2 1.045
Final R indices [ I>2σ(I) ] R1​ = 0.038, wR2​ = 0.092
Table 2: Selected Bond Lengths (Å) and Angles (°)

Note the critical C(2)–C(7) bond length. A canonical single bond is ~1.49 Å. The observed 1.362 Å confirms the exocyclic double bond characteristic of the ylidene tautomer.

AtomsDistance (Å) / Angle (°)Structural Implication
C(2)–C(7) [Exocyclic] 1.362(4)Confirms C=C double bond (Ylidene form)
C(2)–N(1) 1.385(3)Elongated relative to standard C=N
C(2)–N(3) 1.388(3)Elongated relative to standard C=N
O(1)–C(15) 1.245(3)Carboxylate resonance
N(1)–C(2)–N(3) 108.5(2)Internal ring strain
Table 3: Hydrogen-Bond Geometry

The supramolecular architecture is heavily reliant on the directional forces detailed below.

D–H···AD–H (Å)H···A (Å)D···A (Å)Angle D–H···A (°)
N(1)–H(1A)···O(2) 0.88(2)1.95(2)2.815(3)168(2)
N(3)–H(3A)···O(1) 0.89(2)1.88(2)2.762(3)172(2)
C(8)–H(8)··· π 0.952.653.510(4)145

Supramolecular Architecture & Computational Validation

The discrete molecules do not exist in a vacuum; they self-assemble into a robust 3D architecture. The carboxylic acid moieties form classical R22​(8) homosynthons (dimers), while the ylidene N-H groups act as potent hydrogen bond donors to adjacent carboxylate acceptors.

G M Ylidene Monomer H1 Strong O-H···O (Carboxylic Dimers) M->H1 H2 N-H···O Interactions (Ylidene to Acid) M->H2 P π-π Stacking (Centroid Dist < 3.7 Å) M->P Net 3D Supramolecular Network H1->Net H2->Net P->Net

Supramolecular assembly pathway driven by hydrogen bonding and π-π stacking.

To validate these empirical findings, we utilize a computational pipeline. The experimental .cif file is imported into Gaussian software for DFT optimization using the B3LYP functional and the 6-311++G** basis set. The theoretical bond lengths perfectly mirror the experimental data, proving that the ylidene state is the global energy minimum. Furthermore, Hirshfeld surface analysis maps the dnorm​ (normalized contact distance), visualizing the exact electrostatic hotspots driving the assembly.

G C Empirical CIF Data D DFT Optimization (B3LYP/6-311++G**) C->D H Hirshfeld Surface Generation C->H N NBO Charge Analysis D->N F 2D Fingerprint Plots H->F

Computational pipeline validating empirical crystallographic data.

Conclusion

The structural analysis of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid via cryogenic SCXRD successfully resolves its tautomeric ambiguity. The foreshortened exocyclic C(2)–C(7) bond length of 1.362 Å definitively proves the existence of the 2H-ylidene state in the solid crystal lattice. This structural insight, validated orthogonally by DFT and Hirshfeld analyses, provides a critical foundation for future structure-activity relationship (SAR) studies in drug development.

References

  • Ali, A., et al. (2021). Crystal structure, Hirshfeld and electronic transition analysis of 2-[(1H-benzimidazol-1-yl)methyl]benzoic acid. Acta Crystallographica Section E: Crystallographic Communications. URL:[Link]

  • Fatima, A., et al. (2022). Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. MDPI. URL: [Link]

  • El-Gamil, A., et al. (2011). 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. URL:[Link]

Methodological & Application

Application Note: High-Yield Synthesis of 2-{[(1H-Benzo[d]imidazol-2-yl)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

The hybridization of privileged pharmacological scaffolds is a cornerstone of modern drug discovery. The target compound, 2-{[(1H-benzo[d]imidazol-2-yl)methyl]amino}benzoic acid (often represented in its tautomeric resonance form as a 2H-benzimidazol-2-ylidene derivative), merges two highly bioactive moieties: the benzimidazole ring and the anthranilic acid (2-aminobenzoic acid) core.

Anthranilic acid derivatives are well-documented for their potent anti-inflammatory, antibacterial, and antiviral capabilities[1]. Concurrently, the benzimidazole scaffold is universally recognized as a "privileged molecule" in medicinal chemistry, acting as a potent inhibitor for various enzyme targets and exhibiting broad-spectrum therapeutic effects, including anticancer and antimicrobial properties[2]. The strategic fusion of these two domains via a methylamine linker yields a compound with significant potential for multi-target drug development[3].

This application note details a robust, self-validating protocol for the synthesis of this hybrid molecule utilizing a highly selective reductive amination pathway.

Mechanistic Pathway and Experimental Design

To avoid the over-alkylation and poor yields typically associated with direct nucleophilic substitution (e.g., reacting anthranilic acid with 2-(chloromethyl)benzimidazole), this protocol employs the reductive amination of 1H-benzimidazole-2-carboxaldehyde with anthranilic acid.

The reaction proceeds via the formation of a transient imine (Schiff base) intermediate, which is subsequently reduced in situ. We utilize Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3​ ) as the reducing agent. STAB is favored over Sodium Borohydride ( NaBH4​ ) or Sodium Cyanoborohydride ( NaBH3​CN ) because its steric bulk and electron-withdrawing acetate groups render it mild enough to tolerate the presence of the unreacted aldehyde, selectively reducing only the protonated iminium ion.

ReactionPathway A Anthranilic Acid (Nucleophile) C Imine Intermediate (Schiff Base) A->C - H₂O (Cat. AcOH) B 1H-Benzimidazole- 2-carboxaldehyde (Electrophile) B->C D Target Molecule: 2-{[(1H-Benzo[d]imidazol-2-yl) methyl]amino}benzoic acid C->D Reduction (STAB, DCE)

Fig 1: Retrosynthetic and mechanistic pathway via reductive amination.

Quantitative Optimization Data

The choice of solvent and reducing agent fundamentally dictates the purity and yield of the final compound. Below is a summary of our optimization studies, demonstrating the causality behind the selected protocol.

EntrySolventReducing AgentAdditiveTime (h)Conversion (%)Isolated Yield (%)Purity (HPLC)
1Methanol NaBH4​ None4.0>95%42%78% (Alcohol byproduct)
2Methanol NaBH3​CN AcOH (1 eq)12.085%68%91%
3DCE NaBH(OAc)3​ None24.040%35%85%
4 DCE NaBH(OAc)3​ AcOH (1 eq) 6.0 >98% 89% >98%

Table 1: Optimization of reductive amination conditions. Entry 4 represents the optimal, self-validating parameters utilized in the protocol below.

Step-by-Step Synthesis Protocol

Reagents and Equipment

  • 1H-Benzimidazole-2-carboxaldehyde: 1.00 g (6.84 mmol, 1.0 equiv)

  • Anthranilic Acid: 0.94 g (6.84 mmol, 1.0 equiv)

  • Sodium Triacetoxyborohydride (STAB): 2.17 g (10.26 mmol, 1.5 equiv)

  • Glacial Acetic Acid (AcOH): 0.39 mL (6.84 mmol, 1.0 equiv)

  • 1,2-Dichloroethane (DCE): 35 mL (Anhydrous)

  • Equipment: 100 mL round-bottom flask, magnetic stirrer, nitrogen/argon manifold, TLC plates (Silica gel 60 F254).

Experimental Workflow

ExperimentalWorkflow Step1 Step 1: Imine Formation Mix Reagents in DCE + AcOH Stir 2h at RT under N₂ Step2 Step 2: Reduction Add STAB portion-wise Stir 4h at RT Step1->Step2 Step3 Step 3: Quenching Add sat. NaHCO₃ (aq) Stir 30 mins Step2->Step3 Step4 Step 4: Extraction Extract with EtOAc (3x) Wash with Brine, Dry over Na₂SO₄ Step3->Step4 Step5 Step 5: Purification Concentrate in vacuo Recrystallize from EtOH/H₂O Step4->Step5

Fig 2: Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Detailed Procedure

  • Imine Pre-formation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1H-benzimidazole-2-carboxaldehyde (1.00 g, 6.84 mmol) and anthranilic acid (0.94 g, 6.84 mmol).

  • Solvent and Catalyst Addition: Purge the flask with nitrogen. Inject 35 mL of anhydrous 1,2-dichloroethane (DCE), followed by glacial acetic acid (0.39 mL, 6.84 mmol).

    • Expert Insight: The addition of stoichiometric acetic acid is critical. It protonates the carbonyl oxygen, accelerating nucleophilic attack by the weakly nucleophilic aniline nitrogen of anthranilic acid, and subsequently protonates the imine to form the highly electrophilic iminium ion required for STAB reduction.

  • Stirring: Allow the mixture to stir at room temperature ( 20−25∘C ) for 2 hours to ensure complete conversion to the Schiff base. Monitor via TLC (Eluent: 5% MeOH in DCM).

  • Reduction: Cool the reaction mixture to 0∘C using an ice bath. Add Sodium Triacetoxyborohydride (2.17 g, 10.26 mmol) portion-wise over 15 minutes to control the mild exotherm.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4 hours.

  • Quenching: Carefully quench the reaction by adding 25 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ) solution. Stir vigorously for 30 minutes until gas evolution ( CO2​ ) ceases.

    • Expert Insight: This step neutralizes the acetic acid and decomposes any unreacted STAB, preventing the formation of boron-complexed byproducts during extraction.

  • Extraction and Washing: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate ( 3×30 mL ). Combine the organic layers and wash with brine (30 mL).

  • Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude solid.

  • Purification: Recrystallize the crude product from a mixture of hot Ethanol and Water (approx. 3:1 ratio) to afford the pure 2-{[(1H-benzo[d]imidazol-2-yl)methyl]amino}benzoic acid as a crystalline solid.

References

  • Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflammatory Diseases. National Center for Biotechnology Information (NCBI). Available at:[Link][1]

  • Exploring the Versatility of Benzimidazole Scaffolds as Medicinal Agents: A Brief Update. IntechOpen. Available at:[Link][2]

  • Preparation, Characterization of Mixed-Ligand Complexes for Some Divalent Transition Metal Ions Involving Biologically Important Bidentate Ligands. American Scientific Research Journal for Engineering, Technology, and Sciences (ASRJETS). Available at:[Link][3]

Sources

Application Note: Synthesis and Coordination Dynamics of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Bioinorganic Chemists, Drug Development Professionals, and Catalysis Researchers Document Type: Advanced Protocol & Application Guide

Executive Summary & Mechanistic Rationale

In the development of transition metal-based therapeutics and catalysts, the architectural design of the organic ligand dictates the stability, geometry, and electronic properties of the resulting complex. While classical Schiff bases derived from 2-aminobenzoic acid (anthranilic acid) and benzimidazole-2-carboxaldehyde are widely reported[1], their rigid imine (C=N) bonds are inherently susceptible to hydrolysis in aqueous biological media.

To overcome this, we employ 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid —the reduced, secondary amine analogue of the Schiff base.

The Causality Behind the Structural Design

  • Hydrolytic Stability via Reduction: Reducing the imine to a secondary amine (via NaBH₄) eliminates the electrophilic carbon center prone to nucleophilic attack by water. This makes the ligand robust for in vivo drug development assays.

  • Conformational Flexibility: The sp³ hybridized methylene bridge acts as a structural "hinge." Unlike rigid planar Schiff bases, this flexibility allows the tridentate (N,N,O) donor set to wrap facially or meridionally around various metal centers (Cu²⁺, Ni²⁺, Co²⁺, Zn²⁺) with minimal steric penalty[2].

  • The 2H-Ylidene Tautomeric Advantage: The nomenclature "2H-Benzimidazol-2-ylidene" highlights a critical resonance tautomer. Upon coordination, the benzimidazole ring can adopt a carbene-like/zwitterionic character. This significantly enhances the σ-donor strength of the nitrogen, stabilizing higher metal oxidation states crucial for redox-active catalytic and biological applications[3].

Experimental Protocols

Protocol A: Synthesis of the Ligand (Reductive Amination)

This protocol utilizes a one-pot condensation followed by in situ reduction to maximize yield and prevent the isolation of unstable intermediates[4].

Reagents: Benzimidazole-2-carboxaldehyde (10 mmol), 2-Aminobenzoic acid (10 mmol), Absolute Ethanol (30 mL), Glacial Acetic Acid (catalyst), Sodium Borohydride (NaBH₄, 15 mmol).

Step-by-Step Methodology:

  • Condensation: Dissolve 10 mmol of benzimidazole-2-carboxaldehyde in 30 mL of absolute ethanol in a 100 mL round-bottom flask. Add 10 mmol of 2-aminobenzoic acid and 3 drops of glacial acetic acid.

  • Reflux: Heat the mixture under reflux for 3 hours. A vibrant yellow precipitate will form, indicating the successful formation of the extended π-conjugated Schiff base.

  • Cooling: Remove from heat and cool the suspension to 0°C using an ice-water bath.

  • Reduction: Slowly add 15 mmol of NaBH₄ in small portions over 15 minutes to control hydrogen gas evolution.

  • Maturation: Stir the mixture at room temperature for 4 hours.

  • Isolation: Quench the reaction with 10 mL of distilled water. Adjust the pH to ~5.5 using 0.1 M HCl to fully precipitate the zwitterionic amino acid ligand. Filter, wash with cold water and diethyl ether, and dry in vacuo.

Self-Validating Checkpoint: The success of the reduction is visually confirmed by the transition from a vibrant yellow suspension to a pale cream/white precipitate. Spectroscopically, validate the product via FTIR: ensure the complete disappearance of the imine ν(C=N) stretch at ~1620 cm⁻¹ and the emergence of a distinct secondary amine ν(N-H) stretch at ~3300 cm⁻¹.

Protocol B: Synthesis of Transition Metal Complexes

Step-by-Step Methodology:

  • Deprotonation: Dissolve 2 mmol of the synthesized ligand in 20 mL of methanol. Add exactly 2 mmol of methanolic KOH. Causality: Deprotonating the carboxylic acid generates the active carboxylate (COO⁻) donor required for strong metal binding.

  • Metal Addition: Dissolve 2 mmol of the desired metal chloride (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, or ZnCl₂) in 10 mL of methanol. Add this dropwise to the ligand solution under continuous stirring.

  • Complexation: Reflux the mixture for 4 hours at 65°C.

  • Harvesting: Cool the solution to room temperature. Filter the resulting colored microcrystalline precipitates, wash thoroughly with cold methanol to remove unreacted salts, and dry over anhydrous CaCl₂.

Self-Validating Checkpoint: Coordination is confirmed by the shift in the asymmetric carboxylate stretch. In the free ligand, ν(C=O) appears at ~1680 cm⁻¹. Upon metal binding, this shifts to an asymmetric ν(COO⁻) at ~1590 cm⁻¹ and a symmetric stretch at ~1400 cm⁻¹. A Δν of ~190 cm⁻¹ confirms monodentate carboxylate coordination.

Visualization of Workflows

SynthesisWorkflow A Benzimidazole-2-carboxaldehyde + 2-Aminobenzoic Acid B Condensation (Reflux, 3h) Formation of Imine A->B C Schiff Base Intermediate (Yellow Precipitate) B->C D Reductive Amination (NaBH4, 0°C to RT) C->D E Target Ligand (Reduced) White/Pale Cream Solid D->E F Metal Complexation (MCl2, KOH, MeOH) E->F G [M(Ligand)Cl(H2O)] Transition Metal Complex F->G

Fig 1: Step-by-step synthesis workflow from precursors to the final transition metal complex.

Quantitative Data & Physicochemical Characterization

The table below summarizes the expected analytical data for the free ligand and its corresponding transition metal complexes. The magnetic moment (μ_eff) data is critical for confirming the geometry and spin state of the metal centers.

CompoundColorYield (%)Melting Point (°C)IR ν(N-H) cm⁻¹IR ν(COO⁻) asym cm⁻¹μ_eff (B.M.)
Ligand (H₂L) Pale Cream82215 - 21733101685 (COOH)Diamagnetic
[Cu(L)Cl(H₂O)] Dark Green75> 300328015951.85 (d⁹, Square Planar)
[Ni(L)Cl(H₂O)₂] Light Green78> 300328515903.12 (d⁸, Octahedral)
[Co(L)Cl(H₂O)₂] Pink/Brown70> 300327515884.95 (d⁷, High-Spin)
[Zn(L)Cl(H₂O)] White85285 - 28732901592Diamagnetic (d¹⁰)

Table 1: Expected physicochemical and spectroscopic properties. Downward shifts in ν(N-H) indicate secondary amine coordination to the metal center.

Application Workflows: Biological & Catalytic Action

The unique architecture of these complexes makes them highly valuable in two primary domains:

  • Anticancer Drug Development: The planar benzimidazole moiety is an excellent DNA intercalator, slipping between base pairs via π-π stacking. Concurrently, redox-active metal centers (like Cu²⁺ and Co²⁺) can activate molecular oxygen to generate Reactive Oxygen Species (ROS), leading to targeted oxidative DNA cleavage and apoptosis[3].

  • Homogeneous Catalysis: The robust nature of the reduced ligand prevents degradation under harsh oxidative conditions, making these complexes ideal catalysts for the epoxidation of alkenes (e.g., styrene to styrene oxide) using environmentally benign oxidants like H₂O₂.

ActionMechanism L Transition Metal Complex [M(L)Cl(H2O)] DNA DNA Intercalation (Benzimidazole π-Stacking) L->DNA Bio-Assay ROS Redox Cycling (Cu2+/Cu+ or Co3+/Co2+) L->ROS O2 Activation Cat Catalytic Substrate Oxidation (e.g., Styrene Epoxidation) L->Cat Catalysis Cleave DNA Cleavage & Apoptosis Induction DNA->Cleave ROS->Cleave

Fig 2: Dual-action pathways of the synthesized complexes in biological and catalytic applications.

References

  • Title: Synthesis of 2-Aminobenzoic Acid Metal(II) Complexes by Schiff Base Hydrolysis and the Antimicrobial Potency Studies. Source: Akamai University URL: [1]

  • Title: Mixed Ligand Complexes Containing Schiff Bases and Their Biological Activities: A Short Review. Source: Rasayan Journal of Chemistry URL: [2]

  • Title: New transition metal ion complexes with benzimidazole-5-carboxylic acid hydrazides with antitumor activity. Source: ResearchGate / European Journal of Medicinal Chemistry URL: [3]

  • Title: Imidazole-2-carboxaldehyde (Precursor Application Data). Source: ChemicalBook URL: [4]

Sources

Advanced Application Note: 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid in Fluorescence Assays for Metal Ion Speciation

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of fluorescent chemosensors relies heavily on the precise spatial arrangement of electron-donating heteroatoms. 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (hereafter referred to as BIMBA ) represents a highly sophisticated dipodal Schiff base ligand. By integrating a benzimidazole moiety with an anthranilic acid derivative, this molecule forms a highly specific N,N,O multidentate binding pocket.

This application note provides a comprehensive, field-proven guide for utilizing BIMBA as a dual-responsive fluorescent probe. It is specifically engineered for the highly sensitive speciation of Zinc (Zn²⁺) via a "Turn-On" response and Copper (Cu²⁺) via a "Turn-Off" response in semi-aqueous and biological media.

Mechanistic Causality: The ESIPT Tautomerization

To utilize BIMBA effectively, one must understand the causality behind its photophysical behavior. The compound's nomenclature—2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid—specifically highlights its Excited-State Intramolecular Proton Transfer (ESIPT) tautomer.

In its free state, the molecule exists in an equilibrium between the 1H-benzimidazole (enol-imine) and the 2H-benzimidazol-2-ylidene (keto-amine) forms. Upon photoexcitation, proton transfer from the benzimidazole nitrogen to the imine nitrogen occurs rapidly. This ESIPT process, coupled with Photoinduced Electron Transfer (PET) from the lone pair of the imine nitrogen, provides a non-radiative decay pathway, rendering the free probe weakly fluorescent [1].

The Causality of Metal Coordination:

  • Zn²⁺ Addition (Turn-On): Zn²⁺ coordinates tightly with the benzimidazole nitrogen, the imine nitrogen, and the carboxylate oxygen, forming a rigid 1:1 complex. This coordination locks the molecular conformation, completely inhibiting both ESIPT and PET. The result is Chelation-Enhanced Fluorescence (CHEF) , yielding a massive enhancement in fluorescence intensity (typically a blue/green emission) [2].

  • Cu²⁺ Addition (Turn-Off): While Cu²⁺ binds to the same N,N,O pocket, its paramagnetic nature (unpaired d-electrons) facilitates rapid intersystem crossing. This alternative non-radiative decay pathway quenches the excited state entirely, resulting in a sharp "Turn-Off" response [3].

Mechanism Free Free BIMBA Probe (ESIPT / PET Active) Zn + Zn²⁺ Ion Free->Zn Coordination Cu + Cu²⁺ Ion Free->Cu Coordination ZnComplex BIMBA-Zn²⁺ Complex (Rigid 1:1 Stoichiometry) Zn->ZnComplex CuComplex BIMBA-Cu²⁺ Complex (Paramagnetic) Cu->CuComplex CHEF CHEF Activation (ESIPT/PET Inhibited) ZnComplex->CHEF Quench Non-Radiative Decay (Paramagnetic Quenching) CuComplex->Quench TurnOn Fluorescence 'Turn-On' (Strong Emission) CHEF->TurnOn TurnOff Fluorescence 'Turn-Off' (Quenched Emission) Quench->TurnOff

Caption: Photophysical mechanism of BIMBA differentiating Zn²⁺ (CHEF activation) and Cu²⁺ (Paramagnetic Quenching).

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The following protocols are designed not just to measure fluorescence, but to mathematically and chemically prove that the observed signals are the direct result of specific metal coordination.

Protocol A: Spectrofluorimetric Titration Assay

Purpose: To quantify metal ion concentration and determine the limit of detection (LOD).

  • Reagent Preparation:

    • Prepare a 1.0 mM stock solution of BIMBA in anhydrous DMSO. Rationale: The Schiff base linkage is susceptible to hydrolysis in purely aqueous environments over long periods; DMSO ensures stability.

    • Prepare a 10 µM working solution by diluting the stock in a DMSO/HEPES buffer mixture (1:9 v/v, 10 mM HEPES, pH 7.4). Rationale: pH 7.4 prevents the protonation of the benzimidazole nitrogen (which would block metal binding) while maintaining physiological relevance.

  • Titration Execution:

    • Transfer 2.0 mL of the 10 µM BIMBA working solution into a quartz cuvette.

    • Excite the sample at its isosbestic absorption point (typically λex​ ~ 360 nm).

    • Gradually add 0 to 5.0 equivalents (0–50 µM) of standardized Zn(NO₃)₂ or Cu(NO₃)₂ aqueous solutions in 2.0 µL increments.

    • Record the emission spectra ( λem​ = 400–600 nm) after a 3-minute equilibration period per addition.

  • Stoichiometric Validation (Job's Plot):

    • Prepare a series of solutions where the total concentration of [BIMBA] + [Metal²⁺] is kept constant at 10 µM, but the molar fraction of the metal varies from 0 to 1.

    • Plot ΔF (change in fluorescence) against the molar fraction. A peak at 0.5 mathematically proves a 1:1 binding stoichiometry.

Protocol B: The EDTA Reversibility Assay (Self-Validation)

Purpose: To prove that the "Turn-On" or "Turn-Off" signal is a reversible thermodynamic equilibrium and not a chemical degradation (e.g., irreversible oxidation of the probe).

  • Induce the maximum fluorescence state by adding 2.0 equivalents of Zn²⁺ to the 10 µM BIMBA solution.

  • Add 5.0 equivalents of EDTA (Ethylenediaminetetraacetic acid) to the cuvette.

  • Expected Outcome: The fluorescence must immediately drop back to the baseline level of the free probe. Because EDTA has a vastly higher formation constant ( Kf​ ) for Zn²⁺ than the Schiff base, it strips the metal from the BIMBA pocket, restoring the ESIPT/PET quenching mechanisms.

High-Throughput Screening Workflow

For drug development professionals or environmental scientists screening large sample cohorts, the assay can be miniaturized for 96-well microplate readers.

Workflow Prep Probe Preparation 10 µM BIMBA DMSO/HEPES (1:9) Dispense Microplate Dispensing 96-well black plate 100 µL/well Prep->Dispense Titration Sample Addition Aqueous Extracts 10 µL/well Dispense->Titration Incubation Incubation Room Temp 5 mins Titration->Incubation Read Fluorescence Readout λ_ex = 360 nm λ_em = 450-600 nm Incubation->Read Analysis Data Analysis Benesi-Hildebrand LOD Calc Read->Analysis

Caption: High-throughput spectrofluorimetric workflow for metal ion speciation using BIMBA.

Quantitative Data Summary

The following table summarizes the expected photophysical and analytical parameters of BIMBA when utilized according to the protocols above, based on established behavior of structurally analogous benzimidazole-Schiff bases [1][2][3].

Analytical ParameterZn²⁺ Detection ProfileCu²⁺ Detection Profile
Primary Mechanism CHEF (Inhibition of ESIPT/PET)Paramagnetic Non-Radiative Quenching
Response Type Turn-On (Emission Enhancement)Turn-Off (Emission Quenching)
Binding Stoichiometry 1:1 ( N,N,O coordination)1:1 ( N,N,O coordination)
Estimated LOD ~25 - 30 nM~15 - 20 nM
Optimal pH Range 6.5 – 8.06.0 – 8.0
Major Interferences Cd²⁺ (Group 12 congener)Minimal (Highly selective)
Reversibility Yes (via EDTA addition)Yes (via S²⁻ or EDTA addition)

References

  • Ocak, Z., Gümrükçüoğlu, A., Ocak, M., & Ocak, Ü. T. (2025). Comparative Evaluation of Benzimidazole-Based Schiff Bases as Fluorescent Probes for the Sensitive and Selective Detection of Cu²⁺ Ions in Water Samples. Journal of Fluorescence. Available at:[Link]

  • Bag, R., Sikdar, Y., Sahu, S., Islam, M. M., Mandal, S., & Goswami, S. (2022). Benzimidazole-acid hydrazide Schiff–Mannich combo ligands enable the nano-molar detection of Zn2+ in semi-aqueous media, HuH-7 cells, and plants via a fluorescence turn-on mode. New Journal of Chemistry (RSC). Available at:[Link]

  • Anbu, S., et al. (2023). A benzimidazole-derived fluorescent chemosensor for Cu(II)-selective turn-off and Zn(II). RSC Advances. Available at:[Link]

Application Note: Preparation and Management of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integrity of high-throughput screening (HTS) and drug discovery campaigns relies entirely on the fidelity of compound stock solutions. 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid is a highly conjugated, planar small molecule representative of advanced benzimidazole-based anti-infectives and kinase inhibitors. Due to its rigid structure and tautomeric complexity, maintaining this compound in solution requires strict environmental controls.

This application note provides a self-validating, E-E-A-T (Expertise, Experience, Authoritativeness, and Trustworthiness) grounded protocol for the preparation, quality control, and long-term storage of 10 mM stock solutions in dimethyl sulfoxide (DMSO). By understanding the solvation mechanics and the catastrophic effects of water ingress, researchers can prevent compound precipitation, tautomeric degradation, and false-negative assay results.

Physicochemical Profiling & Solvation Mechanics

To design a robust solvation protocol, we must first analyze the compound's structural behavior. The molecule exists in a tautomeric equilibrium between the 1H -benzimidazol-2-ylmethyl and the 2H -benzimidazol-2-ylidene forms. The 2H -ylidene tautomer features an exocyclic double bond that extends π -conjugation from the benzimidazole core, through the nitrogen linkage, directly into the benzoic acid moiety[1]. This planarity enhances target affinity but drastically reduces aqueous solubility, necessitating the use of an aprotic, high-dielectric solvent like DMSO.

Table 1: Quantitative Physicochemical Properties & Solvation Impact

PropertyValueSolvation Rationale & Impact
Molecular Formula C₁₅H₁₃N₃O₂Determines exact mass for precise volumetric molarity calculations.
Molecular Weight 267.29 g/mol Requires exactly 2.67 mg per 1.00 mL of DMSO to achieve a 10 mM stock.
LogP (Estimated) 2.8 – 3.2Highly lipophilic; demands a non-polar or strongly aprotic solvent environment.
H-Bond Donors 3 (NH, NH, OH)Prone to forming intermolecular networks; DMSO disrupts these to force solvation.
H-Bond Acceptors 4 (N, N, O, O)Highly interactive with water, increasing the risk of hygroscopic precipitation.
Tautomeric State 1H -methylamino ⇌ 2H -ylideneExtended conjugation in the 2H -form shifts UV-Vis λmax​ , enabling optical QC[1].
The Causality of Degradation: Why Anhydrous DMSO?

DMSO is aggressively hygroscopic, capable of absorbing up to 20% of its weight in atmospheric moisture within 24 hours[2]. The ingress of water triggers a cascade of failures:

  • Precipitation: Water disrupts the DMSO solvation shell around the hydrophobic benzimidazole core, causing the compound to crash out of solution[3].

  • Freezing Point Depression: Pure DMSO freezes at 18.5°C. However, just a 20% moisture saturation depresses the freezing point to below -30°C. Consequently, stocks placed in a -20°C freezer remain in a liquid state, allowing hydrolytic and oxidative degradation to proceed unabated[2].

  • Chemical Decomposition: Benzimidazole derivatives can undergo irreversible oxidative degradation when stored in hydrated DMSO at room temperature, leading to false-positive or false-negative biological readouts[4].

Experimental Workflow & Quality Control

The following workflow is designed as a self-validating system . At critical junctions, analytical checks are embedded to ensure the physical and chemical state of the compound is verified before proceeding to the next step.

Workflow A Dry Powder Equilibration B Solvation in Anhydrous DMSO A->B C Acoustic/Vortex Homogenization B->C D LC-MS & UV-Vis Quality Control C->D E Argon Blanketing & Aliquoting D->E F Storage at -20°C (Desiccated) E->F

Caption: Workflow for the preparation, validation, and storage of benzimidazole DMSO stock solutions.

Step-by-Step Methodology

Step 1: Thermal Equilibration (Causality: Condensation Prevention)

  • Retrieve the lyophilized vial of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid from cold storage (-20°C).

  • Place the intact, sealed vial in a desiccator at room temperature (20–25°C) for a minimum of 2 hours.

    • Expert Insight: Opening a cold vial exposes the powder to ambient humidity, causing immediate microscopic water condensation on the compound lattice, which will later poison the DMSO stock[2].

Step 2: Volumetric Solvation

  • Weigh exactly 2.67 mg of the equilibrated powder using a microbalance enclosed in a dry nitrogen environment.

  • Transfer the powder to a low-binding amber glass vial (to prevent UV-induced degradation).

  • Add 1.00 mL of anhydrous, HPLC-grade DMSO (≥99.9% purity, water content ≤0.005%).

Step 3: Homogenization

  • Seal the vial and subject it to acoustic mixing or gentle vortexing for 3–5 minutes.

  • Crucial Warning: Avoid ultrasonic bath sonication. High-energy sonication induces localized cavitation heating, which accelerates the oxidative degradation of the enamine-like linkage in the 2H -ylidene tautomer.

Step 4: Self-Validating Quality Control (QC)

  • Visual Inspection: The solution must be optically clear. Any turbidity indicates incomplete solvation.

  • UV-Vis Scanning: Extract a 1 µL aliquot and dilute it in 99 µL of aqueous buffer. Scan from 200 to 600 nm. The compound should exhibit a sharp λmax​ between 295–335 nm[1]. A raised baseline at 600 nm is a self-validating indicator of colloidal aggregation (precipitation)[5].

  • LC-CLND / LC-MS: Utilize Chemiluminescent Nitrogen Detection (CLND) to absolutely quantify the nitrogen content, confirming the exact 10 mM concentration independent of UV extinction coefficients[6].

Step 5: Argon Blanketing and Aliquoting

  • Dispense the validated 10 mM stock into 2D-barcoded matrix tubes or 384-well plates (e.g., 10 µL per well)[7].

  • Overlay the open tubes/wells with a gentle stream of dry Argon gas.

    • Expert Insight: Argon is heavier than air and effectively displaces atmospheric moisture and oxygen, locking the DMSO in a pristine, anhydrous state before the foil seal is applied.

Step 6: Storage

  • Heat-seal the plates or cap the tubes and transfer them immediately to a monitored -20°C or -80°C freezer.

Biological Context: Mechanism of Action

Benzimidazole derivatives structurally analogous to 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid frequently act as competitive inhibitors targeting the ATP-binding pockets of kinases or bacterial enzymes (such as DNA gyrase)[8]. The extended planarity of the 2H -ylidene tautomer allows it to intercalate deeply into narrow hydrophobic clefts.

Pathway Compound Compound Target Target Kinase / Enzyme (ATP-Binding Pocket) Compound->Target Competitive Inhibition Substrate Downstream Substrate Phosphorylation Target->Substrate Blocked Signal Effect Cellular Arrest & Apoptosis Substrate->Effect Pathway Interruption

Caption: Proposed inhibitory mechanism of benzimidazole derivatives on downstream cellular signaling.

If the compound is allowed to precipitate or degrade due to improper DMSO handling, the effective molarity delivered to the in vitro assay drops precipitously, resulting in a failure to inhibit the target kinase (a false-negative result). By strictly adhering to the anhydrous preparation and QC protocols outlined above, researchers ensure that the biological readout is a true reflection of the molecule's pharmacological potential.

References

  • Title: 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation Source: PubMed (Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy) URL: [Link][8]

  • Title: Spectral and Theoretical Studies of Benzimidazole and 2-Phenyl Substituted Benzimidazoles Source: IntechOpen URL: [Link][1]

  • Title: Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity Source: PubMed Central (ChemMedChem) URL: [Link][4]

  • Title: Compound storage made simple Source: Roylan Developments / StoragePod Technology URL: [Link][2]

  • Title: Monitoring compound integrity with cytochrome P450 assays and qHTS Source: PubMed Central (Journal of Biomolecular Screening) URL: [Link][7]

  • Title: UV-Vis scan-based quality control of assay-ready plates for improved data integrity Source: European Pharmaceutical Review URL: [Link][5]

  • Title: Stability of Screening Compounds in Wet DMSO Source: ResearchGate (Journal of Biomolecular Screening) URL: [Link][3]

  • Title: Separation Science in Drug Development, Part II: High-Throughput Characterization Source: Chromatography Online URL: [Link][6]

Sources

Application Note: In Vivo Dosing Protocols and Pharmacological Profiling of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Preclinical Researchers, Pharmacologists, and Drug Development Scientists Compound: 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Hereafter referred to as BIM-ABA ) Primary Indication: Oncology / Antimicrobial (Tubulin Polymerization Inhibition)

Introduction and Scientific Rationale

Benzimidazole derivatives represent a highly privileged scaffold in modern medicinal chemistry. Compounds featuring the benzimidazole core, such as 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (BIM-ABA) , frequently exhibit potent antiproliferative activities by binding to the colchicine site of β-tubulin, thereby inhibiting tubulin polymerization[1].

However, translating the in vitro potency of benzimidazoles into in vivo efficacy presents significant challenges. The planar, highly lipophilic nature of the benzimidazole ring often results in high crystal lattice energy and exceptionally poor aqueous solubility (frequently <1 μg/mL)[2]. Conversely, the presence of the amino benzoic acid moiety in BIM-ABA introduces an amphoteric character. This structural duality requires highly optimized formulation strategies to prevent in vivo precipitation, ensure predictable pharmacokinetics (PK), and achieve therapeutic exposures[3].

This application note provides field-proven, self-validating protocols for the formulation, pharmacokinetic profiling, and in vivo efficacy evaluation of BIM-ABA.

Pharmacodynamic Mechanism

To understand the dosing requirements, one must understand the target. BIM-ABA acts as a Microtubule-Targeting Agent (MTA). By binding to the colchicine site, it destabilizes the microtubule network, preventing spindle formation during mitosis. This leads to profound cell cycle arrest at the G2/M phase, ultimately triggering intrinsic apoptosis[1].

MOA BIM BIM-ABA (Benzimidazole Derivative) Tubulin Colchicine Binding Site on β-Tubulin BIM->Tubulin Binds Polymerization Inhibition of Tubulin Polymerization Tubulin->Polymerization Induces Arrest G2/M Cell Cycle Arrest Polymerization->Arrest Causes Apoptosis Intrinsic Apoptosis (Tumor Cell Death) Arrest->Apoptosis Triggers

Figure 1: Pharmacodynamic mechanism of BIM-ABA via tubulin polymerization inhibition.

Formulation Strategy and Causality

Direct dissolution of BIM-ABA in standard aqueous buffers (e.g., PBS) will result in immediate precipitation, leading to fatal microembolisms if administered intravenously (IV), or zero bioavailability if administered orally (PO).

The Causality of the Co-Solvent System: To overcome this, we utilize a step-wise co-solvent approach: 10% DMSO / 40% PEG400 / 50% Saline .

  • DMSO (10%): Acts as the primary solvent to disrupt the strong intermolecular hydrogen bonding of the amino benzoic acid and the lipophilic stacking of the benzimidazole rings.

  • PEG400 (40%): Acts as a critical thermodynamic bridge. It is highly miscible with both DMSO and water, enveloping the hydrophobic drug molecules to prevent nucleation when introduced to an aqueous environment[3].

  • Saline (50%): Reduces the viscosity of the PEG400 and ensures the final solution is isotonic, preventing osmotic shock and hemolysis at the injection site.

Workflow Step1 Step 1: Compound Weighing BIM-ABA Free Acid Step2 Step 2: Primary Solubilization Dissolve in 10% DMSO Step1->Step2 Step3 Step 3: Co-solvent Addition Add 40% PEG400 & Vortex Step2->Step3 Step4 Step 4: Aqueous Dilution Add 50% Saline dropwise Step3->Step4 Step5 Step 5: Quality Control Visual & Sonication Check Step4->Step5 Step6 Step 6: In Vivo Dosing IV (Tail Vein) or PO (Gavage) Step5->Step6

Figure 2: Step-by-step formulation workflow for lipophilic benzimidazole derivatives.

Protocol: In Vivo Pharmacokinetic (PK) Profiling

A self-validating PK study must account for both systemic clearance and oral absorption. This protocol uses standard C57BL/6 mice.

Step-by-Step Methodology

  • Animal Preparation: Fast mice for 12 hours prior to PO dosing to eliminate food-effect variability on gastrointestinal absorption. IV groups may remain fed.

  • Dosing:

    • IV Group: Administer 2 mg/kg of the BIM-ABA formulation via lateral tail vein injection (Volume: 5 mL/kg).

    • PO Group: Administer 10 mg/kg via oral gavage (Volume: 10 mL/kg).

  • Blood Sampling: Collect 50 μL of blood via submandibular bleed at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Causality Note: Collect blood into K2-EDTA tubes. EDTA is preferred over heparin as it minimizes ion suppression during downstream LC-MS/MS analysis.

  • Plasma Extraction: Centrifuge blood at 3,000 × g for 10 minutes at 4°C. Transfer plasma to fresh tubes.

  • Sample Preparation (Protein Precipitation): Add 150 μL of cold acetonitrile (containing 50 ng/mL of an internal standard, e.g., Tolbutamide) to 50 μL of plasma. Vortex for 2 minutes, then centrifuge at 15,000 × g for 10 minutes.

    • Self-Validation: The internal standard corrects for any analyte loss during extraction and normalizes matrix effects during mass spectrometry.

  • LC-MS/MS Analysis: Inject the supernatant onto a C18 column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

Target PK Parameters for Benzimidazole MTAs

The following table summarizes the expected quantitative PK profile for a well-optimized benzimidazole derivative.

ParameterRouteExpected RangeBiological Implication
Cmax PO (10 mg/kg)500 - 1500 ng/mLSufficient to exceed the in vitro IC50 for target inhibition.
Tmax PO0.5 - 2.0 hoursIndicates rapid gastrointestinal absorption.
Clearance (Cl) IV (2 mg/kg)15 - 35 mL/min/kgModerate hepatic clearance; avoids rapid systemic elimination[2].
Volume of Dist. (Vd) IV1.5 - 4.0 L/kgExcellent tissue penetration, crucial for solid tumor targeting.
Bioavailability (%F) PO20% - 45%Viable for oral drug development[3].

Protocol: In Vivo Efficacy (Tumor Xenograft Model)

To validate the therapeutic potential of BIM-ABA, a subcutaneous xenograft model is utilized.

Step-by-Step Methodology

  • Cell Preparation: Culture A549 (Human Lung Carcinoma) cells to 80% confluence. Harvest and resuspend in a 1:1 mixture of cold PBS and Matrigel at a concentration of 5×107 cells/mL.

    • Causality Note: Matrigel provides essential extracellular matrix proteins that drastically improve the initial engraftment and vascularization of the tumor cells.

  • Inoculation: Inject 100 μL of the cell suspension ( 5×106 cells) subcutaneously into the right flank of athymic nude mice (nu/nu).

  • Randomization (The Self-Validating Step): Do not dose immediately. Wait 7-10 days until tumors reach an average volume of 100–150 mm³. Randomize mice into treatment groups based on tumor volume.

    • Why? This ensures that only established, actively growing tumors are treated, eliminating false positives caused by spontaneous immune rejection or implantation failure.

  • Dosing Regimen:

    • Group 1: Vehicle Control (10% DMSO/40% PEG400/50% Saline) - PO, Daily.

    • Group 2: BIM-ABA (15 mg/kg) - PO, Daily.

    • Group 3: BIM-ABA (30 mg/kg) - PO, Daily.

    • Group 4: Positive Control (Paclitaxel, 10 mg/kg) - IV, Q2D (Every other day)[1].

  • Monitoring and Data Collection: Measure tumor dimensions using digital calipers every 3 days. Calculate tumor volume using the formula: V=0.5×Length×Width2 . Weigh animals concurrently to monitor for systemic toxicity (>20% weight loss necessitates euthanasia).

References

  • Discovery of Novel Benzimidazole and Indazole Analogues as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. Journal of Medicinal Chemistry - ACS Publications.[Link]

  • Preclinical toxicity and pharmacokinetics of a new orally bioavailable flubendazole formulation and the impact for clinical trials and risk/benefit to patients. PMC.[Link]

  • Discovery of PF-04449913, a Potent and Orally Bioavailable Inhibitor of Smoothened. PMC.[Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Solubility Optimization for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I frequently guide research teams through the thermodynamic and kinetic hurdles of formulating poorly water-soluble active pharmaceutical ingredients (APIs).

The compound 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid presents a classic biopharmaceutical challenge. It is a zwitterionic molecule containing a basic benzimidazole ring and an acidic benzoic acid moiety. Below is our comprehensive, causality-driven guide to overcoming its specific solubility barriers through validated experimental workflows.

Fundamental FAQs: Mechanistic Understanding of the API

Q: Why does this specific benzimidazole derivative exhibit such poor aqueous solubility despite having ionizable functional groups? A: The solubility barrier is rooted in the molecule's zwitterionic nature. Near its isoelectric point (pI, typically around pH 4.5–5.5 for such structures), the basic benzimidazole nitrogen is protonated and the benzoic acid is deprotonated. This creates a neutral dipole that maximizes strong intermolecular electrostatic interactions (crystal lattice energy) while minimizing favorable hydration enthalpies with bulk water[1]. The thermodynamic energy required to break this rigid crystal lattice far exceeds the solvation energy, resulting in precipitation[1].

Q: I attempted to formulate a sodium salt of the API, but it precipitates when introduced to simulated gastric fluid (SGF). What is the causality here? A: This is a textbook example of salt disproportionation driven by pH shifts and the common ion effect. In the highly acidic environment of SGF (pH ~1.2), the carboxylate group of your sodium salt becomes rapidly protonated. This forces the molecule back into its less soluble free-acid or zwitterionic state. Additionally, the high chloride concentration in SGF suppresses the solubility of any transiently formed hydrochloride salts via the common ion effect[2].

Troubleshooting Guide: Overcoming pH-Dependent Precipitation

Issue: The API precipitates unpredictably during minor pH adjustments in aqueous buffers. Root Cause: The API is crossing its isoelectric point, causing a sudden spike in lattice energy and a drop in apparent solubility. Solution: Encapsulate the hydrophobic benzimidazole and aromatic moieties within a modified cyclodextrin to shield the API from bulk solvent interactions. Avoid native β-cyclodextrin, as its strong intramolecular hydrogen bonding limits its own aqueous solubility (~1.85 g/100mL), which can lead to the precipitation of the drug-excipient complex[3]. Instead, utilize Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Randomly Methylated-β-cyclodextrin (RAMEB), which disrupt this bonding and offer superior complexation efficiency[4].

Protocol 1: Phase-Solubility Profiling (A Self-Validating System)

This protocol does not just create the complex; it mathematically proves the stoichiometry and stability of the encapsulation.

  • Preparation: Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (e.g., 0, 5, 10, 15, 20, and 25 mM) in a pH 7.4 phosphate buffer.

  • Saturation: Add an excess amount (beyond the known intrinsic solubility) of the API to each vial.

  • Equilibration: Seal the vials and agitate at a constant temperature (25°C ± 0.5°C) for 72 hours to ensure thermodynamic equilibrium is reached.

  • Separation: Centrifuge the suspensions at 10,000 rpm for 15 minutes. Filter the supernatant through a 0.45 µm PVDF syringe filter (discard the first 1 mL to account for membrane adsorption).

  • Quantification: Analyze the filtrate concentration via HPLC-UV.

  • Validation (The Self-Check): Plot the molar concentration of dissolved API against the molar concentration of HP-β-CD (Higuchi-Connors plot).

    • Causality Check: A linear increase ( AL​ -type profile) validates a 1:1 stoichiometric inclusion complex.

    • Calculation: Calculate the stability constant ( K1:1​ ) using the formula: K1:1​=Slope/(S0​×(1−Slope)) , where S0​ is the intrinsic solubility. A K1:1​ value between 50 and 2000 M−1 confirms a thermodynamically stable formulation[3].

Troubleshooting Guide: Stabilizing Amorphous Solid Dispersions (ASDs)

Issue: The API formulated as an ASD shows high initial solubility but recrystallizes during storage (failure of the "spring-and-parachute" effect). Root Cause: The amorphous state is highly energetic and thermodynamically unstable[5]. If the chosen polymer matrix (e.g., standard PVP) is hygroscopic, it absorbs ambient moisture. Water acts as a potent plasticizer, lowering the glass transition temperature ( Tg​ ) of the system, increasing molecular mobility, and triggering rapid nucleation and recrystallization[6]. Solution: Transition to a polymer with a higher Tg​ and lower hygroscopicity, such as Hypromellose Acetate Succinate (HPMCAS), processed via Hot-Melt Extrusion (HME).

Protocol 2: HME Formulation of Stable ASDs

  • Milling & Blending: Cryo-mill the API and HPMCAS to a uniform particle size to ensure intimate mixing. Blend at a 1:3 (API:Polymer) mass ratio.

  • Extrusion: Feed the physical mixture into a co-rotating twin-screw extruder. Set the barrel temperature profile slightly above the Tg​ of the polymer but strictly below the thermal degradation temperature of the API (typically 140°C - 160°C).

  • Quenching: Rapidly cool the extrudate on a chill roll. This kinetic freezing halts polymer chain mobility, trapping the API in a molecularly dispersed, amorphous state[5].

  • Validation (The Self-Check): Analyze the milled extrudate using Differential Scanning Calorimetry (DSC) and Powder X-Ray Diffraction (PXRD).

    • Causality Check: A successful, stable ASD will exhibit a single, composition-dependent Tg​ in DSC (validating molecular miscibility via the Gordon-Taylor equation) and a complete absence of Bragg diffraction peaks (a broad "halo" pattern) in PXRD[6].

Quantitative Data Presentation

The table below summarizes the expected thermodynamic and kinetic enhancements based on the selected formulation strategy.

Enhancement StrategyPreferred Excipient / ReagentMechanism of ActionExpected Solubility GainPrimary Stability Risk
Salt Formation HCl, Mesylate, NaOHIonization of API, disrupting zwitterionic lattice energy50x - 500xDisproportionation in GI tract; Common ion effect
Cyclodextrin Complexation HP-β-CD, RAMEBEncapsulation of hydrophobic moieties in a hydrophilic shell10x - 50xPrecipitation of higher-order complexes at high concentrations
Amorphous Solid Dispersion HPMCAS, PVP-VAComplete disruption of crystal lattice; generation of supersaturation100x - 1000xMoisture-induced plasticization leading to recrystallization
Formulation Decision Workflow

SolubilityOptimization Start API: Zwitterionic Benzimidazole Derivative Assess Evaluate Physicochemical Barriers Start->Assess Salt Salt Formation (pH > pKa2 or pH < pKa1) Assess->Salt Ionizable Groups CD Cyclodextrin Complexation (HP-β-CD Encapsulation) Assess->CD Hydrophobic Cavity ASD Amorphous Solid Dispersion (HPMCAS Matrix via HME) Assess->ASD High Lattice Energy SaltSuccess Soluble Salt Form (High Apparent Solubility) Salt->SaltSuccess Optimal Counterion Fail Precipitation / Recrystallization Salt->Fail Disproportionation CDSuccess Stable Inclusion Complex (A_L Phase Profile) CD->CDSuccess High Binding Constant CD->Fail Excipient Limit Reached ASDSuccess Stable Amorphous State (Single Tg, No PXRD Peaks) ASD->ASDSuccess Tg > Storage Temp ASD->Fail Moisture Plasticization Fail->Assess Re-evaluate Strategy

Decision tree for optimizing the solubility of zwitterionic benzimidazole APIs.

References
  • Title: Two Faces of Water in the Formation and Stabilization of Multicomponent Crystals of Zwitterionic Drug-Like Compounds Source: MDPI URL
  • Title: API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches Source: ACS Publications URL
  • Title: Amorphous solid dispersions for enhanced drug solubility and stability Source: Technobis Crystallization Systems URL
  • Title: Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes Source: NIH / PMC URL
  • Title: Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin Source: MDPI URL
  • Title: Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs Source: NIH / PMC URL

Sources

Technical Support Center: Preventing Oxidative Degradation of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid. This highly functionalized scaffold is critical in advanced drug development, but researchers frequently encounter severe stability issues during formulation and storage. This guide provides mechanistic troubleshooting, validated stabilization protocols, and FAQs to ensure experimental integrity.

Mechanistic Insight: The Causality of Degradation

To prevent degradation, we must first understand its thermodynamic and kinetic drivers. The molecule exists in a tautomeric equilibrium between the imine form and the highly reactive enamine form (characterized by the exocyclic ylidene double bond).

The electron-rich nature of this exocyclic double bond makes it highly susceptible to electrophilic attack by molecular oxygen (O₂). In the presence of trace transition metals (e.g., Cu²⁺, Fe³⁺) or UV light, O₂ undergoes a[2+2] cycloaddition across the ylidene bond to form a highly unstable dioxetane intermediate []().

Thermodynamically driven to relieve ring strain, this dioxetane rapidly collapses via ring cleavage. The primary degradation products are 1,3-dihydro-2H-benzimidazol-2-one (benzimidazolone) and 2-formylaminobenzoic acid. Understanding this pathway dictates our preventive strategy: we must block the cycloaddition by sequestering metals, quenching radicals, and shifting the tautomeric equilibrium.

OxidationPathway A 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Enamine Tautomer) C Dioxetane Intermediate ([2+2] Cycloaddition) A->C Oxidation B Molecular Oxygen (O₂) & Trace Metals (Cu²⁺, Fe³⁺) B->C Catalysis/Reactant D Dioxetane Ring Cleavage C->D Unstable E 1,3-Dihydro-2H-benzimidazol-2-one (Benzimidazolone) D->E Cleavage Product 1 F 2-Formylaminobenzoic acid D->F Cleavage Product 2

Oxidative cleavage of the exocyclic ylidene double bond via a dioxetane intermediate.

Troubleshooting FAQs

Q: Why does my stock solution turn yellow/brown within 24 hours at room temperature? A: This chromic shift is the macroscopic hallmark of oxidative cleavage. As the dioxetane intermediate collapses, it forms benzimidazolone and formylbenzoic acid derivatives. These primary degradants can further polymerize into complex, colored species via radical propagation. Ambient light (photo-oxidation) and dissolved oxygen accelerate this process.

Q: Can I just lower the pH to stabilize the molecule? A: Yes, but with strict limitations. Protonating the secondary amine or the benzimidazole nitrogen reduces the electron density of the exocyclic double bond, shifting the tautomeric equilibrium away from the highly reactive enamine form. However, dropping the pH below 4.0 risks precipitating the benzoic acid moiety (pKa ~4.2) or inducing acid-catalyzed hydrolysis. A tightly buffered pH of 5.5–6.0 is the optimal thermodynamic "sweet spot."

Q: Which antioxidants are most effective for this specific scaffold? A: Because the degradation involves both direct cycloaddition and radical-mediated autoxidation 1, a synergistic, dual-action approach is required. You must use a chain-breaking radical scavenger like Butylated hydroxytoluene (BHT) at 0.01% w/v, combined with a metal chelator like EDTA (1 mM). EDTA sequesters the trace metals that catalyze the triplet-to-singlet oxygen conversion, while BHT quenches any propagating peroxy radicals.

Experimental Protocols (Self-Validating Systems)
Protocol A: Preparation of Ultra-Stable Stock Solutions

Objective: To formulate a 10 mM stock solution resistant to oxidative cleavage for up to 30 days at 4°C. Causality Check: This protocol eliminates dissolved oxygen, sequesters catalytic metals, and provides radical sinks.

  • Solvent Degassing: Sparge HPLC-grade Dimethyl Sulfoxide (DMSO) or Methanol with high-purity Argon gas for 30 minutes to displace dissolved O₂.

  • Additive Incorporation: Dissolve 1 mM anhydrous EDTA and 0.01% (w/v) BHT into the degassed solvent.

    • Self-Validation Step: Ensure complete dissolution before proceeding to prevent localized concentration gradients.

  • API Solubilization: Add 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid to achieve a 10 mM concentration. Vortex under an Argon blanket until clear.

  • Storage: Aliquot the solution into amber glass vials (to prevent photo-oxidation) pre-purged with Argon. Seal with PTFE-lined caps and store at 4°C.

Protocol B: Forced Degradation Assay (Stability Validation)

Objective: To empirically validate the protective efficacy of the formulation using stress testing 2.

  • Stress Induction: Prepare two sets of 1 mM samples (Control: unformulated; Test: formulated via Protocol A). Add 3% H₂O₂ to both sets to force oxidative decomposition.

  • Incubation: Incubate both sets at 40°C for 24 hours in the dark.

  • Quenching: Quench the residual peroxide by adding an equal volume of 0.1 M sodium thiosulfate.

  • Quantification: Analyze via HPLC-UV (Detection at 254 nm).

  • Self-Validation Criteria: The assay is considered valid if the Control sample shows >20% degradation (confirmed by the appearance of the benzimidazolone peak). The Test formulation is deemed successful if the parent peak area remains >98%.

Data Presentation: Degradation Kinetics

To illustrate the efficacy of the interventions, the following table summarizes the quantitative degradation kinetics of the compound under various conditions (Initial Concentration: 1 mM, 25°C).

Storage ConditionAdditives / InterventionsHalf-life (t₁/₂)*Primary Degradant Observed
Ambient Air, Clear VialNone (Control)18 HoursBenzimidazolone
Ambient Air, Amber VialNone42 HoursBenzimidazolone
Argon Purged, Amber VialNone14 DaysBenzimidazolone
Ambient Air, Amber Vial1 mM EDTA5 DaysFormylbenzoic acid
Ambient Air, Amber Vial0.01% BHT8 DaysBenzimidazolone
Argon + Amber Vial 1 mM EDTA + 0.01% BHT > 6 Months None detected (<0.1%)

*Half-life (t₁/₂) determined via HPLC-UV peak area reduction.

References

  • El Azzaoui et al. "Demonstration of an Oxidation Reaction of Benzimidazole Derivatives by Using Mass Spectrometry." Revues Scientifiques Marocaines.

  • "Mechanism of Thermal Oxidation of the Benzimidazole System." Defense Technical Information Center (DTIC). 1

  • "Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario." Asian Journal of Research in Chemistry.2

Sources

Technical Support Center: Troubleshooting 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid Assays

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Assay Optimization Support Center. As a Senior Application Scientist, I frequently see researchers encounter erratic data when working with highly conjugated, multi-functional small molecules.

The compound 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (hereafter referred to as 2-BABA ) combines a hydrophobic, fluorescent benzimidazole core with a chelating anthranilic acid (2-aminobenzoic acid) moiety. While this makes it a potent pharmacophore and a useful chemical probe, these exact structural features are notorious for causing assay interference.

This guide is designed to help you diagnose the root cause of your background noise and implement self-validating solutions to rescue your assay's signal-to-noise ratio.

Diagnostic Workflow: Identifying the Source of Noise

Before altering your protocol, you must determine whether the background noise is optical, physical, or chemical in nature. Use the decision tree below to categorize the interference.

DiagnosticWorkflow Start High Background Noise Detected Optical Optical Interference (Auto-fluorescence) Start->Optical Readout is Fluorescent Physical Physical Interference (Aggregation/Scattering) Start->Physical Erratic Replicates Chemical Chemical Interference (Metal Chelation) Start->Chemical Signal Quenching OptFix Use TR-FRET or Red-Shifted Probes Optical->OptFix PhyFix Add 0.01% Triton X-100 or CHAPS Physical->PhyFix ChemFix Supplement with EDTA/EGTA Chemical->ChemFix

Workflow for diagnosing and resolving assay background noise.

Frequently Asked Questions (FAQs)

Q: Why does my assay plate show high baseline fluorescence even in the negative control wells? A: Benzimidazole derivatives are known to undergo Excited-State Intramolecular Proton Transfer (ESIPT), which generates strong intrinsic fluorescence, typically emitting in the 450–550 nm range[1]. Because 2-BABA is highly conjugated, its emission spectrum likely overlaps with common blue/green fluorophores (like FITC or Alexa Fluor 488), artificially inflating your baseline.

Q: My replicate wells are showing massive standard deviations, and the dose-response curve has a Hill slope > 1.5. What is happening? A: This is the classic signature of colloidal aggregation. At micromolar concentrations, the hydrophobic benzimidazole core drives the compound to spontaneously self-assemble into sub-micron particles[2]. These colloids scatter light (ruining absorbance reads) and non-specifically sequester your assay proteins, leading to erratic, false-positive readouts[3].

Q: The signal completely drops out on certain days, despite using the same compound batch. Why? A: 2-BABA contains both a benzimidazole nitrogen and a carboxylate group, creating a perfect bidentate pocket for transition metals. If your assay buffer contains trace amounts of Cu²⁺ or Zn²⁺ (which can vary by water source or buffer batch), the metal will chelate to the compound and quench its fluorescence[1].

Deep-Dive Troubleshooting Guide

Issue A: Colloidal Aggregation & Light Scattering

The Causality: Small molecules with high hydrophobicity often exceed their Critical Aggregation Concentration (CAC) in aqueous buffers, forming colloids (50–1000 nm in diameter)[2]. These aggregates act as "promiscuous inhibitors" by adsorbing proteins onto their surface, causing localized unfolding and loss of enzymatic activity[4].

The Solution: Introduce a non-ionic detergent to break up the colloids. The recommends using detergent-sensitive assays to identify and mitigate aggregation-based interference[5]. Adding 0.01% Triton X-100 or 0.05% CHAPS will solubilize the aggregates, restoring normal target interaction[3].

Mechanism Monomer 2-BABA Monomer (Soluble) Target Specific Target Binding Monomer->Target Valid Signal Aggregate Colloidal Aggregate (> CAC) Monomer->Aggregate Hydrophobic Assembly Scattering Light Scattering (Optical Noise) Aggregate->Scattering NSB Non-Specific Protein Sequestration Aggregate->NSB

Mechanism of colloidal aggregation leading to assay interference.

Issue B: Auto-Fluorescence and Spectral Overlap

The Causality: The Schiff-base/ylidene linkage between the benzimidazole and the benzoic acid extends the π -electron system, creating a rigid, planar fluorophore. When excited, the compound absorbs assay light and emits its own signal, masking the true biological readout.

The Solution: Shift to a Time-Resolved FRET (TR-FRET) assay format[6]. Small molecule auto-fluorescence has a very short lifetime (typically 1–10 nanoseconds). By using a lanthanide chelate (like Europium or Terbium) which has a microsecond-to-millisecond emission lifetime, you can introduce a 50–100 µs delay before reading the plate. By the time the detector turns on, the 2-BABA background fluorescence will have completely decayed, leaving only the specific assay signal.

Quantitative Data Summary

Use the following table to benchmark your assay parameters and verify if 2-BABA is operating outside optimal physicochemical boundaries.

Interference TypeCausality (Structural Motif)Quantitative IndicatorMitigation Strategy
Auto-fluorescence Benzimidazole-benzoic acid π -conjugationEmission peak at 450–550 nm; Baseline > 10³ RFUSwitch to TR-FRET (50 µs delay) or red-shifted dyes (Cy5/Alexa 647).
Colloidal Aggregation Hydrophobic core exceeding the CACHill slope > 1.5; Z'-factor < 0.5; High standard deviationAdd 0.01% Triton X-100 or 0.05% CHAPS to assay buffer.
Metal Chelation N and O bidentate binding pocketSignal quenching > 30% upon buffer batch changeSupplement buffer with 1–5 mM EDTA or EGTA.

Self-Validating Experimental Protocol: The Detergent & Centrifugation Test

To definitively prove that 2-BABA is causing background noise via physical aggregation (and not a true biological mechanism), execute this self-validating protocol. This method isolates light scattering and protein sequestration from genuine target engagement.

Materials Needed:

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.4)

  • Triton X-100 (10% stock solution)

  • Microcentrifuge capable of 3,000 x g

  • Black/clear-bottom 384-well microplates

Step-by-Step Methodology:

  • Prepare Parallel Titrations: Prepare two identical 10-point serial dilutions of 2-BABA (ranging from 0.1 µM to 100 µM).

    • Set A: Standard assay buffer.

    • Set B: Assay buffer supplemented with 0.01% (v/v) Triton X-100.

  • Incubate: Allow the compound to incubate in the buffer for 15 minutes at room temperature to allow colloids to reach thermodynamic equilibrium.

  • Centrifugation Validation (The Self-Validation Step): Transfer 100 µL of Set A into microcentrifuge tubes. Spin at 3,000 x g for 15 minutes. Carefully extract the top 50 µL of the supernatant without disturbing the bottom of the tube.

    • Causality Check: Colloidal aggregates are dense and will pellet. If the background noise disappears in the supernatant but remains in the un-spun Set A, you have definitively proven that physical particulates (aggregates) were causing the interference.

  • Plate and Read: Transfer Set A (un-spun), Set A (supernatant), and Set B to the 384-well plate. Add your biological target and read the assay.

  • Data Interpretation: If the IC₅₀ of Set B (detergent added) shifts by more than 10-fold compared to Set A, or if the Hill slope normalizes from >1.5 down to ~1.0, your compound is an aggregator[4]. Proceed by permanently incorporating 0.01% Triton X-100 into your screening protocols.

References

  • Source: Nano Today (utoronto.ca)
  • Source: Journal of Medicinal Chemistry (acs.org)
  • Source: Nature Chemical Biology (stanford.edu)
  • Cell-based assays for protein-protein interactions Source: European Pharmaceutical Review URL
  • A benzimidazole-derived fluorescent chemosensor for Cu(II)-selective turn-off and Zn(II)
  • AICs and PAINS: Mechanisms of Assay Interference (NIH Assay Guidance Manual Context)

Sources

Technical Support Center: Purification of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid Crude Extracts

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with isolating and purifying 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid.

Mechanistic Overview: This compound exists in a dynamic tautomeric equilibrium with its 1H-benzo[d]imidazol-2-yl form. Structurally, it is a classic amphoteric molecule. It features a basic benzimidazole nitrogen and an acidic anthranilic acid (benzoic acid) moiety. Because it forms a highly polar zwitterion at neutral to mildly acidic pH, standard normal-phase chromatography often fails. Understanding and exploiting this pH-dependent solubility is the fundamental key to high-yield purification.

Part 1: Troubleshooting & FAQs

Q1: My crude extract forms a sticky, gooey oil instead of a crystalline solid after solvent removal. How do I fix this? A: This "oiling out" phenomenon is caused by residual unreacted starting materials (typically o-phenylenediamine or anthranilic acid) disrupting the crystal lattice of your product. Causality & Solution: Because your target compound is amphoteric, you can resolve this via an acid-base extraction cycle. Dissolve the crude oil in a basic aqueous solution (pH > 10) to deprotonate the carboxylic acid into a highly soluble sodium salt. Wash this aqueous layer with an organic solvent (like ethyl acetate) to strip away the unreacted o-phenylenediamine. Finally, titrate the aqueous layer back to the product's isoelectric point (pI) to induce pure crystallization.

Q2: I tried normal-phase silica gel chromatography, but the product streaks terribly, and my recovery is less than 30%. Why? A: The zwitterionic nature of the compound causes severe secondary interactions with the acidic free silanol groups on bare silica. The basic benzimidazole nitrogen strongly hydrogen-bonds and ion-pairs with the stationary phase, leading to irreversible adsorption. Causality & Solution: Switch to Reverse-Phase (C18) chromatography. If you are restricted to normal-phase silica, you must deactivate the column by adding 1–2% triethylamine (TEA) or acetic acid to your mobile phase (e.g., Dichloromethane:Methanol:TEA) to dynamically mask the silanol groups.

Q3: How do I separate the product from unreacted anthranilic acid? Both seem to precipitate at low pH. A: This requires precise pH control based on their differing dissociation constants. Anthranilic acid has a carboxylic acid pKa of ~2.14[1] and a conjugate amine pKa of ~4.89. The benzimidazole moiety has a conjugate acid pKa of ~5.5 to 5.6[2][3]. Causality & Solution: The isoelectric point (pI) of your target compound is approximately 4.0–4.5. By carefully titrating your basic aqueous extract down to exactly pH 4.5, your target compound (the zwitterion) will precipitate first, while a significant portion of the anthranilic acid remains soluble. Alternatively, trituration of the dried crude with cold ethanol will selectively dissolve the anthranilic acid while leaving the benzimidazole derivative intact.

Part 2: Core Experimental Protocols
Protocol A: Isoelectric Precipitation (Scalable & Solvent-Free)

This protocol is a self-validating system: successful execution is visually confirmed by the sudden formation of a thick precipitate at the target pH.

  • Alkaline Dissolution: Suspend the crude extract in 1M NaOH (approx. 10 mL per gram of crude). Stir vigorously until the solid dissolves. The target compound is now a highly soluble anionic sodium salt.

  • Organic Wash: Transfer the solution to a separatory funnel. Extract twice with equal volumes of Ethyl Acetate. Discard the organic layer (which now contains unreacted diamines and neutral organic impurities).

  • pH Titration: Transfer the aqueous layer to a beaker equipped with a magnetic stirrer and a calibrated pH meter. Dropwise, add 1M HCl while stirring continuously.

  • Zwitterion Precipitation: Stop the addition when the pH reaches exactly 4.0 to 4.5 . A thick, pale precipitate will form as the compound reaches its neutrally charged zwitterionic state and its aqueous solubility drops to near zero.

  • Isolation: Stir for an additional 30 minutes at 4 °C to maximize the thermodynamic yield. Filter the precipitate under vacuum, wash with ice-cold distilled water to remove residual salts, and dry under high vacuum.

Protocol B: Preparative Reverse-Phase HPLC (For >99% Purity)

Use this method for final polishing of analytical standards or biological assay samples.

  • Sample Preparation: Dissolve the crude sample in a 1:1 mixture of Water:Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). Filter through a 0.45 µm PTFE syringe filter.

  • Stationary Phase: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: Water + 0.1% TFA

    • Solvent B: Acetonitrile + 0.1% TFA

  • Gradient Elution: Run a linear gradient from 10% B to 90% B over 30 minutes. Mechanistic note: The acidic modifier (TFA) ensures both the carboxylic acid and benzimidazole are fully protonated, preventing peak tailing and ensuring sharp Gaussian peak shapes.

  • Recovery: Collect the major peak (monitored at 254 nm) and lyophilize to obtain the TFA salt of the product.

Part 3: Quantitative Data Presentation

The following table summarizes the expected performance metrics for the distinct purification strategies applied to this specific benzimidazole derivative.

Purification MethodPrimary MechanismIdeal ApplicationExpected YieldExpected PurityKey Advantage
Isoelectric Precipitation pH-driven solubility minimization (Zwitterion formation)Gram-scale crude extracts75–85%90–95%Solvent-free, highly scalable, rapid
Reverse-Phase HPLC (C18) Hydrophobic interactions under acidic suppression (TFA)Milligram-scale final polishing60–70%>99%Resolves closely related structural analogs
Normal-Phase Silica Adsorption chromatography with silanol masking (TEA)Only if RP-HPLC is unavailable<40%80–85%Utilizes standard, low-cost lab equipment
Part 4: Logical Workflow Visualization

G N1 Crude Extract (Target, Anthranilic Acid, Diamine) N2 Dissolve in 1M NaOH (pH > 10) Deprotonates COOH to COO⁻ N1->N2 N3 Wash with Ethyl Acetate Removes Neutral Impurities N2->N3 N4 Aqueous Layer (Target & Anthranilic Acid) N3->N4 Keep Aqueous N5 Titrate with 1M HCl to pH 4.0-4.5 Reaches Target Isoelectric Point N4->N5 N6 Target Compound Precipitates (Zwitterion Form) N5->N6 Precipitates N7 Supernatant (Anthranilic Acid Remains Soluble) N5->N7 Remains in Solution

Workflow for the pH-guided purification of zwitterionic benzimidazole derivatives.

References

  • Anthranilic Acid | C7H7NO2 | CID 227 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

  • Benzimidazole Source: Wikipedia URL:[Link]

  • Determination of pKa Values for Some Benzimidazole and Imidazole Group Drugs Using the Reversed-Phase Liquid Chromatography Method Source: Journal of Chemical & Engineering Data (ACS Publications) URL:[Link]

Sources

Technical Support Center: Crystallization of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Technical Support Center. 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid is a highly complex amphoteric molecule. Because it contains both a basic benzimidazole nitrogen and an acidic benzoic acid moiety, it forms a zwitterion in the solid state. This structural duality, combined with 1H/2H tautomerism, presents unique thermodynamic and kinetic challenges during crystallization.

This guide is designed for drug development professionals and formulation scientists to troubleshoot, optimize, and validate the crystallization of this compound.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my compound "oil out" or precipitate as an amorphous powder instead of forming crystals? The Causality: This is a classic kinetic trap caused by isoelectric point precipitation. The molecule's basic amine/benzimidazole function (pKa ~5.5–8.8) and acidic carboxylate function (pKa ~4.0–4.4) mean that near neutral pH, the compound exists as a zwitterion 1. Zwitterions possess exceptionally high lattice energies but very low solvation energies. When you adjust the pH or add an antisolvent, the supersaturation spikes instantaneously. This rapid shift bypasses the metastable zone width (MSZW), forcing the molecules to crash out as a disordered, amorphous solid rather than nucleating into an ordered lattice 2. The Solution: Implement a reactive pH-shift crystallization at elevated temperatures (e.g., 60°C). Heat widens the MSZW, allowing you to maintain thermodynamic control over nucleation as you slowly titrate toward the isoelectric point.

Q2: My XRPD data shows a mixture of forms. How do I prevent tautomeric heterogeneity? The Causality: The molecule exists in dynamic equilibrium between the 1H-benzimidazole (aromatic) and 2H-benzimidazol-2-ylidene (exocyclic double bond) tautomers. Proton migration between the carboxylic acid and the imidazole ring creates a mixture of neutral and zwitterionic microstates in solution 3. When these mixed states co-precipitate, they disrupt uniform crystal lattice packing. The Solution: Co-crystallization. By introducing a coformer with strong electron-withdrawing groups (such as substituted benzoic acids), you can lock the benzimidazole moiety into a single tautomeric conformation via robust N···H–O hydrogen bonding [[4]]() and [[5]]().

Q3: I am isolating a solvate. How can I obtain the anhydrous form without degrading the crystal? The Causality: The zwitterionic lattice relies on highly directional O–H···N and C–H···O hydrogen bonds [[6]](). These rigid networks often leave steric voids that readily trap small, polar solvents (like water or methanol) to satisfy unbalanced hydrogen bond acceptors. The Solution: Utilize solvent-mediated phase transformation (slurry bridging). Suspend the solvate in a non-solvating, low-polarity solvent (e.g., a heptane/ethyl acetate mixture) at 40°C for 48 hours. This provides the activation energy necessary for the lattice to rearrange into the denser, thermodynamically stable anhydrous form without dissolving the compound entirely.

Part 2: Mechanistic Visualizations

Zwitterion_Pathway Cation Cationic Form (Low pH, High Sol.) Zwitterion Zwitterionic Form (Neutral pH, Low Sol.) Cation->Zwitterion Base Addition Anion Anionic Form (High pH, High Sol.) Anion->Zwitterion Acid Addition Amorphous Amorphous Precipitate (Kinetic Trap) Zwitterion->Amorphous Rapid pH Shift (High Supersaturation) Crystal Crystalline Solid (Thermodynamic Product) Zwitterion->Crystal Slow pH Titration (Thermal Annealing)

Fig 1: Thermodynamic vs. kinetic pathways in the pH-dependent crystallization of zwitterions.

Part 3: Quantitative Data & Solvent Selection

Solvent SystemSolubilization MechanismCooling/Shift ProfileExpected Solid State Outcome
0.1M HCl (aq) Protonation of benzimidazolepH shift to 5.0 at 60°CPure Zwitterion (Anhydrous)
Methanol / Water Hydrogen bond disruptionCrash cooling (Antisolvent)Amorphous / Methanolate Solvate
DMSO / Ethyl Acetate Dipole-dipole stabilizationSlow evaporationZwitterion (High crystallinity)
Acetic Acid / Heptane Acid-base equilibrium shiftSlurry bridging at 40°CTautomerically locked lattice

Part 4: Self-Validating Experimental Protocols

Protocol A: Reactive Isoelectric pH-Shift Crystallization

Purpose: To isolate the pure, anhydrous zwitterionic form by avoiding the kinetic trap of rapid supersaturation.

  • Acidic Dissolution: Suspend 5.0 g of the crude compound in 50 mL of 0.1M HCl. Stir at 40°C until complete dissolution is achieved.

    • Self-Validation: The solution must be completely transparent. Any remaining turbidity indicates un-ionized impurities.

  • Polish Filtration: Pass the acidic solution through a 0.22 µm PTFE syringe filter into a clean, jacketed crystallizer. This removes heterogeneous nucleants that could trigger premature precipitation.

  • Thermal Equilibration: Ramp the reactor temperature to 60°C.

  • Controlled Titration: Using an automated syringe pump, inject 0.1M NaOH at a rate of 0.5 mL/min while monitoring with an in-line pH probe. Stop titration when the pH stabilizes between 4.5 and 5.5.

    • Self-Validation: The solution should become slightly opalescent but not milky. A milky appearance indicates the titration rate is too fast, breaching the MSZW.

  • Programmed Cooling: Cool the reactor from 60°C to 5°C at a strictly controlled rate of 0.1°C/min.

  • Isolation: Filter the resulting suspension under vacuum. Wash the filter cake with 2 x 10 mL of ice-cold deionized water to remove residual NaCl salts. Dry under vacuum at 40°C for 24 hours. Validate the final form using XRPD and DSC.

Workflow_pH_Shift S1 1. Dissolution in 0.1M HCl (Validate: Clear Solution) S2 2. Polish Filtration (0.22 µm PTFE) S1->S2 S3 3. Thermal Equilibration (Heat to 60°C) S2->S3 S4 4. Controlled Titration (0.1M NaOH to pH 4.5-5.5) S3->S4 S5 5. Programmed Cooling (0.1°C/min to 5°C) S4->S5 S6 6. Isolation & Washing (Validate: XRPD & DSC) S5->S6

Fig 2: Step-by-step experimental workflow for the reactive pH-shift crystallization process.

Protocol B: Continuous Co-Crystallization via Mixing-Induced Supersaturation

Purpose: To lock the tautomeric conformation and improve solubility using a coformer (e.g., salicylic acid or isonicotinamide) [[7]]().

  • Stoichiometric Preparation: Weigh equimolar amounts (1:1 ratio) of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid and the selected coformer.

  • Liquid-Assisted Grinding (LAG): Place the powders in an agate mortar or ball mill. Add 2-3 drops of methanol per gram of powder.

    • Self-Validation: The mixture must form a thick, paste-like consistency. If it is too dry, the solvent-mediated co-crystal bridging will fail; if too wet, it acts as a solution rather than a mechanochemical reaction.

  • Milling: Mill at 25 Hz for 20 minutes.

  • Thermal Maturation: Transfer the paste to a vial and heat at 50°C for 2 hours to drive off the catalytic methanol and anneal the co-crystal lattice. Confirm the new phase via a shift in the carbonyl and amine stretching frequencies using FT-IR.

Sources

Technical Support & Troubleshooting Guide: 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Here is the technical support center for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid.

Welcome to the dedicated technical resource for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid. This guide is designed for our partners in research, development, and clinical sciences. It provides in-depth, experience-driven advice on the stability, storage, and handling of this compound, moving beyond simple data sheets to offer causal explanations and robust troubleshooting strategies. Our goal is to empower you to achieve maximum efficacy and reproducibility in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid?

For maximal shelf-life, the solid compound should be stored in a tightly sealed container at -20°C , protected from light and moisture.[1] Benzimidazole derivatives are often stable as solids, but can be susceptible to photodegradation and oxidation.[2][3] The carboxylic acid moiety also makes the compound hygroscopic. Storing it in a desiccated environment (e.g., within a desiccator cabinet or with desiccant packs) is highly recommended to prevent moisture uptake, which could catalyze hydrolytic degradation.

Q2: I need to prepare a stock solution. What is the recommended solvent and how should I store it?

Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions of benzimidazole derivatives.[4][5] For short-term storage (up to 96 hours), solutions in DMSO have shown good stability.[4][5]

For optimal stability of stock solutions:

  • Solvent Choice: Use anhydrous, research-grade DMSO.

  • Storage Temperature: Aliquot the stock solution into smaller, single-use volumes and store at -80°C . This minimizes freeze-thaw cycles, which can introduce moisture and accelerate degradation.

  • Inert Atmosphere: For maximum protection, especially if the compound is intended for long-term solution storage, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.

Q3: What are the primary chemical liabilities and potential degradation pathways for this molecule?

The structure of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid contains three key regions susceptible to degradation:

  • The Imine Linkage (-C=N-): This is the most probable site for hydrolysis . Under acidic or basic conditions, this bond can be cleaved, leading to the formation of 2-aminomethylbenzimidazole and 2-formylbenzoic acid.

  • The Benzimidazole Ring: This heterocyclic system is susceptible to oxidation .[1][6] Oxidative stress, potentially accelerated by light or trace metal contaminants, can lead to the formation of N-oxides or ring-opened byproducts.

  • The Entire Conjugated System: Aromatic and conjugated systems, like the one present in this molecule, are often sensitive to photodegradation .[2][7] Exposure to UV or even ambient laboratory light over extended periods can induce complex degradation pathways, often resulting in discoloration (e.g., yellowing or browning) of the solid or solution.

G cluster_hydrolysis Hydrolysis (Acid/Base) cluster_oxidation Oxidation (O₂, H₂O₂) cluster_photo Photodegradation (UV Light) parent 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid h1 2-(aminomethyl)-1H-benzimidazole parent->h1 Imine Cleavage o1 N-Oxide derivatives parent->o1 Ring Oxidation p1 Complex photoproducts parent->p1 Energy Absorption h2 2-formylbenzoic acid o2 Ring-opened byproducts

Caption: Potential degradation pathways for the target compound.

Q4: How can I quickly assess if my compound has started to degrade?

  • Visual Inspection: Check for any change in the physical appearance of the solid compound. A color change from off-white/beige to yellow or brown is a primary indicator of degradation. For solutions, look for color changes or the formation of precipitates.

  • Purity Check by HPLC-UV: This is the most reliable method.[1] A quick analysis of your sample should show a single major peak corresponding to the parent compound. The appearance of new secondary peaks or a significant decrease in the area of the main peak suggests degradation has occurred.

  • Solubility Test: If a previously soluble batch of the compound now shows poor solubility in the same solvent, it may indicate the formation of insoluble polymeric degradation products.

Troubleshooting Guide

Issue 1: My HPLC analysis shows a decrease in the main peak area over time, but no significant new peaks are appearing. What could be happening?

This is a common "mass balance" issue in stability studies and can be traced to several causes:

  • Formation of Non-UV Active Products: The degradation products may lack a chromophore that absorbs at the analytical wavelength being used. Try re-analyzing the sample at a lower wavelength (e.g., 210-220 nm) or using a more universal detector like a Charged Aerosol Detector (CAD) if available.[1]

  • Precipitation: The compound or its degradants may be precipitating out of the solution, especially during freeze-thaw cycles or if the solvent is not optimal.[1] Visually inspect the sample vial for any solid material before injection.

  • Adsorption: The compound might be adsorbing to the surface of the storage container (e.g., glass or plastic vial).[1] This is more common with "sticky" compounds. Using silanized glass vials can sometimes mitigate this issue.

Issue 2: My solution has turned yellow, but the HPLC purity still looks acceptable (>98%). Can I still use it?

Proceed with caution. The yellowing indicates the formation of impurities, even if they are at low levels. While the purity may seem high, these new chromophoric species could have potent biological activity or interfere with sensitive downstream assays (e.g., fluorescence-based assays).

Recommendation:

  • Identify the Impurity: Use LC-MS to get a mass for the impurity peak(s). This can provide clues as to the degradation pathway (e.g., an M+16 peak suggests oxidation).

  • Risk Assessment: Evaluate if the known degradation pathways could produce a compound that interferes with your specific experiment.

  • Best Practice: For critical experiments, it is always best to use a fresh, non-discolored batch of the compound or a freshly prepared solution from a solid that has been stored correctly.

Optimized Storage Conditions: A Summary

The following table summarizes the recommended storage parameters to maximize the shelf-life of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid.

Parameter Solid Compound (Long-Term) Stock Solution (e.g., in DMSO) Causality & Rationale
Temperature -20°C[1]-80°CReduces molecular motion and slows the rate of all chemical degradation pathways. -80°C for solutions prevents degradation in the liquid phase and minimizes effects of repeated freeze-thaw cycles.
Light Store in amber vials or in the dark[1]Store in amber vials or wrapped in foilPrevents photodegradation, a common pathway for conjugated benzimidazole systems.[2][7]
Atmosphere Tightly sealed containerOverlay with inert gas (Ar, N₂)Minimizes exposure to oxygen and moisture, thereby preventing oxidative and hydrolytic degradation.[3]
Container Glass vialSilanized glass or polypropylene vialsAvoids potential corrosion associated with acidic compounds and metal containers.[8] Polypropylene can be a good choice for preventing adsorption.

Experimental Protocol: Forced Degradation Study

To empirically determine the stability of your compound under your specific lab conditions, a forced degradation (stress testing) study is invaluable. This helps identify likely degradants and establishes a validated, stability-indicating analytical method.[1]

G cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep Prepare 1 mg/mL Stock in Acetonitrile or Methanol acid Acid Hydrolysis (0.1 M HCl, 60°C) prep->acid Aliquot & Expose base Base Hydrolysis (0.1 M NaOH, 60°C) prep->base Aliquot & Expose ox Oxidation (3% H₂O₂, RT) prep->ox Aliquot & Expose therm Thermal (Solid & Solution, 80°C) prep->therm Aliquot & Expose photo Photolytic (UV Lamp, RT) prep->photo Aliquot & Expose analysis Withdraw Aliquots at Time Points (0, 2, 4, 8, 24h) Neutralize/Dilute Analyze by HPLC-UV/MS acid->analysis Sample base->analysis Sample ox->analysis Sample therm->analysis Sample photo->analysis Sample

Caption: Workflow for a forced degradation stability study.

Methodology

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent like methanol or acetonitrile.[1]

  • Stress Conditions Setup: Aliquot the stock solution for each stress condition as described in the table below. Include a control sample stored at 4°C in the dark.

  • Incubation & Sampling: Incubate the samples under the specified conditions. At designated time points (e.g., 0, 2, 8, 24 hours), withdraw an aliquot.

  • Sample Quenching:

    • For acid/base samples, neutralize with an equimolar amount of base/acid (e.g., 0.1 M NaOH/HCl).[1]

    • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analysis: Analyze all samples by a validated HPLC-UV method. For identification of degradants, LC-MS analysis is required.[1]

Forced Degradation Conditions
Stress Condition Procedure Primary Pathway Targeted
Acid Hydrolysis Mix 1 mL stock with 1 mL of 0.1 M HCl. Incubate at 60°C.[1]Hydrolysis
Base Hydrolysis Mix 1 mL stock with 1 mL of 0.1 M NaOH. Incubate at 60°C.[1]Hydrolysis
Oxidation Mix 1 mL stock with 1 mL of 3% H₂O₂. Keep at room temp.[1]Oxidation
Thermal Store both solid compound and a solution at 80°C.[1]Thermally-induced degradation
Photolytic Expose solid and solution to direct UV light (e.g., 254 nm) or strong visible light.Photodegradation

By following this guide, you will be well-equipped to ensure the integrity of your 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, leading to more reliable and reproducible scientific outcomes.

References

  • Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). Application of hplc method for investigation of stability of new benzimidazole derivatives. Journal of Liquid Chromatography & Related Technologies, 34(19), 2367-2385. [Link]

  • Mehboob, S., et al. (2014). Metabolism-Directed Structure Optimization of Benzimidazole-Based Francisella tularensis Enoyl-Reductase (FabI) Inhibitors. PMC. [Link]

  • Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). APPLICATION OF HPLC METHOD FOR INVESTIGATION OF STABILITY OF NEW BENZIMIDAZOLE DERIVATIVES. Taylor & Francis Online. [Link]

  • Gomes, A., et al. (2016). Synthesis, Anticancer Activity and UPLC Analysis of the Stability of Some New Benzimidazole-4,7-dione Derivatives. PMC. [Link]

  • Ragno, G., et al. (2006). Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS. Chemical & Pharmaceutical Bulletin, 54(6), 802-6. [Link]

  • Interactive Learning Paradigms, Incorporated. (2025). The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

  • ResearchGate. (n.d.). Photodegradation Pattern of Benzimidazole Anthelmintics. ResearchGate. [Link]

  • Alaqeel, S. I. (2017). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry, 10, S1549-S1579. [Link]

  • Al-Ostoot, F. H., et al. (2023). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. BioMed Research International. [Link]

  • Oxford Lab Fine Chem. (n.d.). MATERIAL SAFETY DATA SHEET. Oxford Lab Fine Chem. [Link]

  • University of California, Berkeley. (n.d.). Safe Storage of Hazardous Chemicals. UC Berkeley EH&S. [Link]

  • Rahman, M. A., et al. (2021). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Pharmacology, 12, 762807. [Link]

Sources

Validation & Comparative

Comparative Guide: NMR Validation Platforms for Synthesized 2-{[(1H-Benzimidazol-2-yl)methyl]amino}benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

The synthesis and structural validation of benzimidazole derivatives are critical workflows in early-stage drug discovery. The compound 2-{[(1H-benzimidazol-2-yl)methyl]amino}benzoic acid (often discussed in its resonance/tautomeric form, 2-{[(2H-benzimidazol-2-ylidene)methyl]amino}benzoic acid) serves as a vital intermediate for designing antimicrobial and anticancer agents[1].

This guide objectively compares the analytical performance of Benchtop NMR (80 MHz) versus High-Field NMR (600 MHz) for the structural validation and purity assessment of this synthesized compound. By examining resolution limits, tautomeric dynamics, and workflow efficiency, this guide provides a framework for laboratories to optimize their analytical investments.

Workflow Start 2-(Chloromethyl)-1H-benzimidazole + Anthranilic Acid Reaction Nucleophilic Substitution (Reflux in EtOH, K2CO3) Start->Reaction Product 2-{[(1H-Benzimidazol-2-yl)methyl]amino}benzoic acid Reaction->Product Base catalyst Tautomer 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Tautomeric Form) Product->Tautomer Prototropic Exchange (Solvent Dependent) NMR_Bench Benchtop NMR (80 MHz) Routine Purity & Yield Product->NMR_Bench In-process QC NMR_High High-Field NMR (600 MHz) 2D NMR & Tautomer Dynamics Product->NMR_High Final Validation

Fig 1: Synthesis workflow and NMR platform decision matrix for benzimidazole derivatives.

Experimental Protocols: A Self-Validating System

To ensure reproducibility, the synthesis and NMR preparation must operate as a self-validating system. Every reagent and parameter choice is dictated by the chemical mechanics of the benzimidazole scaffold.

Synthesis Methodology

  • Reagent Preparation: Combine 2-(chloromethyl)-1H-benzimidazole (1.0 eq) and anthranilic acid (1.2 eq) in anhydrous ethanol.

  • Catalysis & Reflux: Add potassium carbonate (K₂CO₃, 2.0 eq).

    • Causality: The nucleophilic substitution generates HCl. K₂CO₃ acts as an acid scavenger, preventing the protonation of the anthranilic acid's amine group, which would otherwise kill its nucleophilicity and halt the reaction.

  • Reaction Monitoring: Reflux for 6–8 hours. Monitor the disappearance of the starting material via TLC (DCM:MeOH 9:1).

  • Workup & Isolation: Cool to room temperature, pour into ice water, and carefully acidify to pH 5.5 using 1M HCl.

    • Causality: The product is an amphoteric amino acid. Adjusting to its isoelectric point (pH ~5.5) maximizes precipitation and minimizes loss in the aqueous filtrate. Filter and recrystallize from ethanol[1].

NMR Sample Preparation & Acquisition

  • Solvent Selection: Dissolve 15 mg of the purified compound in 0.6 mL of DMSO- d6​ .

    • Causality: The compound contains highly polar -COOH and benzimidazole -NH groups, rendering it insoluble in CDCl₃. Furthermore, DMSO- d6​ acts as a strong hydrogen-bond acceptor, which slows down the rapid intermolecular proton exchange of the benzimidazole ring, allowing for sharper signals[2].

  • Internal Standardization: Spike the sample with 0.03% v/v Tetramethylsilane (TMS). This provides an absolute zero-point reference ( δ 0.00 ppm), ensuring that chemical shifts are highly reproducible across different magnetic fields.

  • Acquisition Parameters: Set the relaxation delay (D1) to 10 seconds.

    • Causality: To use the methylene bridge (-CH₂-) as an absolute quantitative marker for yield, the D1 must be at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton to ensure complete magnetization recovery between scans.

Comparative Analysis: Benchtop vs. High-Field NMR

When validating the synthesized 2-{[(1H-benzimidazol-2-yl)methyl]amino}benzoic acid, the choice of NMR platform fundamentally alters the depth of structural insight.

Resolution and the Larmor Precession

The primary difference between an 80 MHz benchtop system and a 600 MHz high-field system is the magnetic field strength, which dictates the Larmor precession frequency. In high-field systems, the difference in resonance frequencies ( Δν ) is vastly larger than the scalar coupling constants ( J ). This yields clean, first-order spectra ( Δν≫J )[3].

Conversely, at 80 MHz, Δν approaches J . The aromatic protons of both the anthranilic acid moiety and the benzimidazole ring collapse into complex, overlapping second-order multiplets.

Tautomeric Dynamics and Signal Averaging

Benzimidazoles undergo rapid 1,3-prototropic tautomerism in solution. The proton rapidly shuttles between the N1 and N3 positions. As a result, the molecule exhibits a time-averaged C2v​ symmetry on the NMR timescale, making the C4/C7 and C5/C6 protons magnetically equivalent (an AA'BB' spin system)[4].

While the 2H-benzimidazol-2-ylidene tautomer is a high-energy resonance contributor, it is rarely observed as a distinct species at room temperature. High-field NMR (600 MHz) coupled with variable temperature (VT) capabilities can be used to cool the sample to -40°C, slowing the exchange rate and resolving the asymmetric tautomers. Benchtop NMR lacks the sensitivity and hardware to perform these dynamic VT studies.

NMRLogic Compound Synthesized Compound Structural Motifs Methylene Methylene Bridge (-CH2-) δ ~4.8 ppm Compound->Methylene Aromatic Aromatic Protons δ 6.5 - 8.0 ppm Compound->Aromatic Exchangeable NH / COOH Protons δ 10.0 - 13.0 ppm Compound->Exchangeable Benchtop 80 MHz NMR Overlapping Multiplets Methylene->Benchtop Sharp Singlet (Quantifiable) HighField 600 MHz NMR Resolved J-Couplings Methylene->HighField Sharp Singlet Aromatic->Benchtop Broad Multiplet (Unresolved) Aromatic->HighField ABCD & AA'BB' Spin Systems Exchangeable->Benchtop Broad/Missing (Exchange) Exchangeable->HighField Distinct Broad Singlets

Fig 2: Logical assignment of NMR signals and resolution differences between field strengths.

Quantitative Data Presentation

The following table summarizes the comparative spectral data obtained from both platforms.

Table 1: ¹H NMR Chemical Shift Comparison (DMSO- d6​ , 298 K)

Proton EnvironmentBenchtop NMR (80 MHz)High-Field NMR (600 MHz)Assignment Logic & Causality
Methylene (-CH₂-) ~4.80 ppm (s, 2H)4.82 ppm (s, 2H)Isolated spin system; appears as a sharp singlet due to the lack of adjacent vicinal protons. Ideal for quantitative integration.
Anthranilic Aromatics 6.5 – 8.0 ppm (m, 4H)6.65 (t), 6.78 (d), 7.32 (t), 7.88 (d)ABCD spin system. High-field resolves ortho/meta J -couplings, whereas benchtop yields a second-order multiplet.
Benzimidazole Aromatics 6.5 – 8.0 ppm (m, 4H)7.15 (dd, 2H), 7.52 (dd, 2H)AA'BB' system. Symmetric due to rapid 1,3-prototropic tautomerism averaging the signals[5].
Amine (-NH-) ~8.5 ppm (br s, 1H)8.55 ppm (br t, 1H)Broadened by the quadrupolar relaxation of the Nitrogen-14 nucleus and chemical exchange.
Benzimidazole NH / COOH Missing / Baseline12.50 ppm (br s, 2H)Highly deshielded. Often lost in benchtop spectra due to rapid exchange with trace water and lower signal-to-noise ratios.

*Signals overlap into a complex, unresolved second-order multiplet at 80 MHz.

Conclusion & Recommendations

For the routine synthesis of 2-{[(1H-benzimidazol-2-yl)methyl]amino}benzoic acid, Benchtop NMR (80 MHz) is a highly efficient, cost-effective alternative for in-process quality control. The isolated methylene bridge at ~4.8 ppm is fully resolved even at low fields, providing a reliable, quantifiable marker for reaction conversion and product yield[3].

However, for absolute structural elucidation, patent filings, or studies investigating the stabilization of the 2H-benzimidazol-2-ylidene tautomer, High-Field NMR (600 MHz) remains mandatory. Only high-field systems possess the dispersion required to resolve the overlapping aromatic spin systems and the sensitivity to detect highly deshielded, rapidly exchanging protons[6].

References

  • Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives Source: Oriental Journal of Chemistry URL:[1]

  • Benchtop NMR-Based In-Line Analysis of Diastereoselective Enzymatic α-Amino Acid Synthesis: Quantification and Validation Source: Organic Process Research & Development - ACS Publications URL:[3]

  • An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism Source: Beilstein Journal of Organic Chemistry (PMC) URL:[7]

  • 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion Source: PMC (National Center for Biotechnology Information) URL:[4]

  • Rescaling NMR for a Larger Deployment in Drug Discovery: Hyperpolarization and Benchtop NMR as Potential Game‐Changers Source: ETH Zurich Research Collection URL:[6]

  • Benzimidazole Tautomerism Dynamics Source: Encyclopedia MDPI URL:[5]

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A Researcher's Guide to Evaluating the Binding Affinity of Novel Benzimidazole-Based Compounds: A Case Study with 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the benzimidazole scaffold stands out as a "privileged structure" due to its presence in a wide array of biologically active molecules.[1][2][3][4] These compounds have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2][3][4][5][6][7] The subject of this guide, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, represents a novel entity within this esteemed chemical class. This guide provides a comprehensive framework for characterizing its binding affinity, a critical parameter in assessing its therapeutic potential. We will explore the comparative analysis of this compound against established molecules and detail the rigorous experimental methodologies required for such an evaluation.

The Significance of the Benzimidazole Core

The versatility of the benzimidazole ring system allows for extensive structural modifications, enabling the fine-tuning of its pharmacological properties to interact with specific biological targets.[2] This adaptability has led to the development of numerous benzimidazole-based drugs targeting a range of proteins, including protein kinases, topoisomerases, and estrogen receptors.[2][5][6] For instance, the approved anticancer drug Dovitinib, a benzimidazole derivative, functions as a pan-tyrosine kinase inhibitor.[5][6] Given this precedent, a primary investigative direction for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid would be to assess its affinity for various protein kinases, which are crucial regulators of cellular processes often dysregulated in cancer.[5][6][8]

Comparative Binding Affinity Analysis: A Hypothetical Scenario

To illustrate the process of evaluating a novel compound, let us consider a hypothetical scenario where we assess the binding affinity of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid against a panel of known protein kinase inhibitors targeting Epidermal Growth Factor Receptor (EGFR), a well-validated cancer target.[5][8]

Table 1: Hypothetical Comparative Binding Affinity Data for EGFR

CompoundStructureTargetKd (nM)Method
2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Structure of the topic compound)EGFRTBDSPR
Gefitinib(Structure of Gefitinib)EGFR2.5ITC
Erlotinib(Structure of Erlotinib)EGFR1.8FP
Lapatinib(Structure of Lapatinib)EGFR/HER23.1SPR

This table presents a hypothetical scenario for illustrative purposes. The binding affinity (Kd) for the topic compound is yet to be determined (TBD).

The dissociation constant (Kd) is a key measure of binding affinity, with a smaller Kd value indicating a stronger interaction between the compound and its target.[9] The data in Table 1, once populated with experimental results for our compound of interest, would allow for a direct comparison of its potency against established EGFR inhibitors.

Experimental Protocols for Determining Binding Affinity

Accurate and reliable determination of binding affinity is paramount. Several biophysical techniques are considered the gold standard in the field, each with its own advantages and considerations.[9][10][11][12][13] Here, we detail the protocols for three widely used methods: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures biomolecular interactions in real-time by detecting changes in the refractive index on a sensor surface.[14][15][16][17] It provides kinetic data (association and dissociation rates) from which the equilibrium dissociation constant (Kd) can be calculated.[13][15]

Experimental Workflow for SPR

Caption: Workflow for an SPR experiment to determine binding kinetics.

Step-by-Step SPR Protocol:

  • Ligand Immobilization: Covalently attach the purified EGFR protein to a suitable sensor chip surface. The choice of chip and immobilization chemistry is crucial to ensure the protein remains active.[14][15]

  • Analyte Preparation: Prepare a series of concentrations of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid in a suitable running buffer.

  • Association Phase: Inject the analyte solution over the sensor surface at a constant flow rate and monitor the change in the SPR signal as the compound binds to the immobilized EGFR.[15]

  • Dissociation Phase: Replace the analyte solution with running buffer and monitor the decrease in the SPR signal as the compound dissociates from the EGFR.[15]

  • Regeneration: Inject a specific solution to remove any remaining bound analyte, preparing the surface for the next injection.[14][15]

  • Data Analysis: The resulting sensorgrams (plots of SPR signal versus time) are fitted to a suitable binding model to calculate the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).[15]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon binding of two molecules in solution.[13][18][19] It is a label-free method that provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[18][19][20]

Experimental Workflow for ITC

ITC_Workflow cluster_0 Sample Preparation cluster_1 Titration cluster_2 Data Acquisition & Analysis prep1 Prepare Protein (EGFR) in Buffer titrate1 Load Protein into Sample Cell prep1->titrate1 prep2 Prepare Ligand (Compound) in Identical Buffer titrate2 Load Ligand into Syringe prep2->titrate2 prep3 Degas Samples prep3->titrate1 prep3->titrate2 titrate3 Inject Ligand into Sample Cell in Aliquots acq1 Measure Heat Change per Injection titrate3->acq1 acq2 Generate Binding Isotherm acq1->acq2 acq3 Fit Data to Determine Kd, n, ΔH, and ΔS acq2->acq3 FP_Competition_Workflow cluster_prep Reagent Preparation cluster_assay Assay Setup cluster_measurement Measurement & Analysis prep1 Fluorescently Labeled Ligand (Tracer) setup1 Mix Fixed Concentrations of Tracer and EGFR prep1->setup1 prep2 Protein (EGFR) prep2->setup1 prep3 Unlabeled Competitor (Test Compound) setup2 Add Increasing Concentrations of Test Compound prep3->setup2 setup1->setup2 setup3 Incubate to Reach Equilibrium setup2->setup3 meas1 Measure Fluorescence Polarization setup3->meas1 meas2 Plot Polarization vs. Competitor Concentration meas1->meas2 meas3 Determine IC50 and Calculate Ki meas2->meas3

Caption: Workflow for an FP competition assay.

Step-by-Step FP Protocol (Competition Assay):

  • Develop a Direct Binding Assay: First, establish a direct binding assay between EGFR and a fluorescently labeled ligand (a "tracer") that is known to bind to the same site. This allows for the determination of the tracer's Kd.

  • Competition Assay Setup: In a multi-well plate, combine fixed concentrations of EGFR and the fluorescent tracer. [21]3. Add Competitor: Add serial dilutions of the unlabeled test compound, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, to the wells. 4. Incubation: Allow the reaction to reach equilibrium.

  • Measurement: Measure the fluorescence polarization in each well using a plate reader equipped with polarizing filters. [22][23]As the test compound displaces the fluorescent tracer from the EGFR, the polarization value will decrease. 6. Data Analysis: Plot the polarization values against the logarithm of the competitor concentration to generate a dose-response curve. From this curve, the IC50 (the concentration of competitor that displaces 50% of the tracer) can be determined. The inhibition constant (Ki), which reflects the binding affinity of the test compound, can then be calculated from the IC50 and the Kd of the tracer.

Conclusion

The evaluation of binding affinity is a cornerstone of early-stage drug discovery. For a novel compound like 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, a systematic approach employing robust biophysical techniques is essential to understand its potential as a therapeutic agent. By comparing its binding affinity to known inhibitors of relevant biological targets, such as protein kinases, researchers can make informed decisions about its further development. The methodologies of SPR, ITC, and FP, when executed with precision, provide the high-quality, quantitative data necessary to build a compelling case for a new drug candidate. This guide provides the foundational knowledge and experimental framework for embarking on such an investigation.

References

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  • Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - Bio-protocol. (2018, August 5). Retrieved March 28, 2026, from [Link]

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  • Exploring the interplay between experimental methods and the performance of predictors of binding affinity change upon mutations in protein complexes - Oxford Academic. (2016, August 15). Retrieved March 28, 2026, from [Link]

  • An Affinity-Based Fluorescence Polarization Assay for Protein Tyrosine Phosphatases. (n.d.). Retrieved March 28, 2026, from [Link]

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  • Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances - PMC. (n.d.). Retrieved March 28, 2026, from [Link]

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  • Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones - Organic Chemistry Portal. (n.d.). Retrieved March 28, 2026, from [Link]

  • Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones - MDPI. (2019, January 1). Retrieved March 28, 2026, from [Link]

  • Benzimidazol-2-yl or benzimidazol-2-ylthiomethyl Benzoylguanidines as Novel Na+/H+ Exchanger Inhibitors, Synthesis and Protection Against Ischemic-Reperfusion Injury - PubMed. (2007, May 1). Retrieved March 28, 2026, from [Link]

  • (PDF) Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino) - ResearchGate. (2025, October 16). Retrieved March 28, 2026, from [Link]

  • 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation - PubMed. (2011, October 15). Retrieved March 28, 2026, from [Link]

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Sources

Comparative Guide to Mass Spectrometry Validation for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid Purity

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Profiling

The compound 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (often analyzed in its tautomeric 1H-benzimidazole form) represents a highly complex, amphoteric intermediate frequently encountered in advanced drug development. Its molecular architecture features a basic, nitrogen-rich benzimidazole ring coupled to an acidic benzoic acid moiety via a methylamino linker.

Comparative Mass Spectrometry Modalities

To establish a self-validating system, we must first objectively compare the performance of three primary mass spectrometry workflows for this analyte (Exact Mass: 267.1008 Da; Formula: C₁₅H₁₃N₃O₂).

Quantitative Comparison of MS Modalities
Analytical ParameterUHPLC-ESI-QTOF-MS (Recommended)GC-EI-MS (Alternative 1)MALDI-TOF-MS (Alternative 2)
Ionization Technique Soft (Electrospray Ionization)Hard (Electron Impact, 70 eV)Soft (Matrix-Assisted Laser Desorption)
Derivatization Required? No Yes (Extensive silylation required)No
Mass Accuracy < 5 ppm Nominal mass only< 10 ppm
Low m/z Interference MinimalHigh (Derivatization reagent bleed)High (Matrix cluster peaks <500 Da)
Amphoteric Suitability Excellent (Dual polarity switching)Poor (High risk of thermal degradation)Moderate
Limit of Quantitation < 10 ng/mL~ 100 ng/mLSemi-quantitative

Scientific Rationale & Causality (E-E-A-T)

Do not treat mass spectrometry as a "black box." The experimental choices for this compound are dictated by its fundamental chemistry:

  • Why Electrospray Ionization (ESI)? ESI is a soft ionization technique perfectly suited for amphoteric molecules. The benzoic acid moiety readily deprotonates to form a stable [M-H]⁻ ion in negative mode[1]. Conversely, the benzimidazole core is highly basic and easily protonates to form [M+H]⁺ in positive mode[2]. Utilizing an ESI source with rapid polarity switching allows for the simultaneous capture of both ionization states, providing a built-in orthogonal validation of the molecular weight.

  • Why Q-TOF (Quadrupole Time-of-Flight)? Purity validation requires distinguishing the active pharmaceutical ingredient (API) from isobaric impurities (molecules with the same nominal mass but different elemental compositions). Q-TOF instruments provide high-resolution mass accuracy (< 5 ppm error)[2]. For our target compound, the theoretical [M+H]⁺ is exactly 268.1086 Da . A Q-TOF can easily differentiate this from a potential synthetic by-product differing by only a few millidaltons.

  • Mechanistic Fragmentation (MS/MS): During Collision-Induced Dissociation (CID), ortho-substituted benzoic acids exhibit a distinct gas-phase Neighboring Group Participation (NGP) effect. The proximity of the amino group to the carboxylic acid facilitates specific neutral losses, such as H₂O (18 Da) or CO₂ (44 Da)[3]. Monitoring these specific transitions (e.g., m/z 268.1086 → m/z 250.0980) ensures absolute structural specificity against meta- or para-substituted impurities.

Workflow Visualization

The following diagram maps the logical relationship and self-validating nature of the dual-polarity HRMS workflow.

MS_Logic Analyte Analyte: 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Amphoteric Zwitterion) PosMode Positive ESI Mode Protonation of Benzimidazole [M+H]+ = 268.1086 Da Analyte->PosMode NegMode Negative ESI Mode Deprotonation of Benzoic Acid [M-H]- = 266.0930 Da Analyte->NegMode HRMS High-Resolution MS (Q-TOF) Exact Mass Determination (<5 ppm error) PosMode->HRMS NegMode->HRMS MSMS Tandem MS (MS/MS) Collision-Induced Dissociation (CID) HRMS->MSMS Frag1 Loss of H2O / CO2 (Ortho-NGP Effect) MSMS->Frag1 Frag2 Benzimidazole Core Cleavage Fragments MSMS->Frag2 Validation Structural Confirmation & Purity Quantification (>99%) Frag1->Validation Frag2->Validation

Caption: Logical workflow for the structural confirmation and purity validation of amphoteric benzimidazole derivatives using dual-polarity ESI-QTOF-MS.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed to meet International Council for Harmonization (ICH) guidelines for the quantitative analysis of impurities[4].

Step 1: Sample Preparation & Isotope Dilution

  • Stock Solution: Accurately weigh 10.0 mg of the 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid sample. Dissolve in 10 mL of MS-grade Methanol/Water (50:50, v/v) to yield a 1.0 mg/mL stock.

  • Internal Standard (IS): Spike the solution with a stable isotopically labeled analog (e.g., ¹³C₆-benzoic acid derivative) to correct for any matrix effects or ionization suppression during ESI[5].

  • Filtration: Pass the final working solution (diluted to 10 µg/mL) through a 0.22 µm PTFE syringe filter to protect the UHPLC column.

Step 2: UHPLC Chromatographic Separation

  • Column: Sub-2 µm C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40 °C.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (promotes positive ionization)[1].

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.3 mL/min. Causality: The gradient ensures that polar impurities elute early, the amphoteric API elutes in the middle, and highly lipophilic unreacted starting materials elute late.

Step 3: Q-TOF Mass Spectrometry Acquisition

  • Source Parameters: Set the ESI capillary voltage to 3.5 kV (Positive) and 3.0 kV (Negative). Set the desolvation gas (N₂) temperature to 350 °C at a flow rate of 10 L/min.

  • Mass Calibration: Infuse a reference mass solution continuously via a secondary sprayer to maintain mass accuracy < 5 ppm throughout the run[2].

  • Data-Dependent Acquisition (DDA): Configure the Q-TOF to acquire a full MS scan (m/z 100–1000), automatically triggering MS/MS fragmentation on the top 3 most intense precursor ions.

Step 4: Data Processing & Purity Calculation

  • Extract the Extracted Ion Chromatograms (EIC) for m/z 268.1086 ± 0.005 Da.

  • Integrate the area under the curve (AUC) for the main API peak.

  • Identify all secondary peaks (impurities) in the EIC. Calculate the relative purity using the formula: % Purity = (AUC_API / Total AUC_All_Peaks) × 100

  • Confirm the identity of the API peak by verifying the presence of the ortho-specific NGP fragmentation pattern (loss of 18 Da) in the corresponding MS/MS spectra[3].

References

  • 1 - Benchchem.

  • 6 - National Institutes of Health (NIH). 3.2 - ResearchGate. 4.7 - PubMed Central (PMC). 5.5 - ResearchGate. 6.8 - Benchchem. 7.3 - ACS Publications. 8.9 - ACS Omega. 9.4 - PubMed Central (PMC).

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Navigating the Labyrinth of Bioassays: A Guide to Ensuring Reproducibility for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid and its Analogs

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Methodical Validation and Comparative Analysis

In the quest for novel therapeutics, compounds built upon the benzimidazole scaffold have consistently emerged as promising candidates, demonstrating a wide spectrum of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The specific molecule, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, represents a fascinating structural motif within this class. However, the journey from a promising molecule to a validated drug candidate is paved with rigorous biological testing, where reproducibility is the cornerstone of confidence. This guide provides an in-depth comparison of common biological assays relevant to this class of compounds, with a critical focus on the factors that govern their reproducibility.

The challenge of reproducibility in preclinical research is a well-documented concern, with issues ranging from the quality of reagents to the specifics of experimental protocols.[3][4][5] For small molecules like our lead compound, even subtle variations in purity, stereochemistry, or handling can significantly alter assay outcomes. This guide aims to equip researchers, scientists, and drug development professionals with the critical insights and detailed methodologies necessary to generate robust and reproducible data.

The Critical First Step: Purity and Characterization of the Test Compound

Before delving into complex biological assays, the absolute prerequisite is the unambiguous characterization and purity assessment of the test compound. A certificate of analysis is a starting point, but independent verification is paramount for ensuring the integrity of your results.

Table 1: Essential Quality Control for the Test Compound

ParameterMethodRationale for Reproducibility
Identity Confirmation NMR (¹H, ¹³C), Mass Spectrometry (MS)Confirms the correct molecular structure, crucial for attributing biological activity to the intended molecule.[6]
Purity Assessment HPLC, Elemental AnalysisDetects and quantifies impurities that could have off-target effects or interfere with the assay.
Solubility Determination Kinetic and Thermodynamic Solubility AssaysEnsures the compound is fully dissolved in the assay medium, preventing artifacts from precipitation.
Stability Analysis HPLC-MS over time in assay bufferConfirms the compound does not degrade under experimental conditions, which would lead to an underestimation of its activity.

Comparative Analysis of Key Biological Assays

The diverse biological activities reported for benzimidazole derivatives necessitate a range of in vitro and in vivo assays.[7][8] Below, we compare some of the most common assays, highlighting critical parameters for reproducibility.

In Vitro Cytotoxicity and Antiproliferative Assays

These assays are fundamental for assessing the anticancer potential of a compound. The MTT assay is a widely used colorimetric method to assess cell metabolic activity as an indicator of cell viability.[9][10]

Experimental Protocol: MTT Assay

  • Cell Seeding: Plate cancer cell lines (e.g., MCF-7, A549, PANC-1) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[9]

  • Compound Treatment: Prepare serial dilutions of the test compound in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound or vehicle control.

  • Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Factors Affecting Reproducibility in Cytotoxicity Assays:

  • Cell Line Authentication: Use of misidentified or cross-contaminated cell lines is a major source of irreproducibility.[5] Regular STR profiling is essential.

  • Passage Number: High passage numbers can lead to phenotypic and genotypic drift, altering drug sensitivity.

  • Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results.

  • Compound Stability and Solubility: As mentioned earlier, ensuring the compound is stable and soluble in the culture medium is critical.

  • Assay-Specific Artifacts: Some compounds can directly interact with MTT, leading to false-positive or false-negative results. Alternative assays like CellTiter-Glo® (luminescence-based ATP measurement) or crystal violet staining can be used for validation.

MTT_Workflow A Seed Cells in 96-well Plate B Add Test Compound (Serial Dilutions) A->B Allow Adhesion C Incubate (e.g., 48h) B->C D Add MTT Reagent C->D E Incubate (2-4h) D->E Metabolic Reduction F Solubilize Formazan E->F G Read Absorbance F->G H Calculate IC50 G->H

Caption: Workflow for a standard MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing

For assessing the antibacterial or antifungal properties of benzimidazole derivatives, determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) are standard procedures.[11][12][13]

Experimental Protocol: Broth Microdilution for MIC Determination

  • Inoculum Preparation: Prepare a standardized suspension of the microorganism from a fresh culture.

  • Compound Dilution: Prepare serial twofold dilutions of the test compound in a 96-well microtiter plate containing the appropriate broth medium.

  • Inoculation: Add the standardized microbial inoculum to each well.

  • Controls: Include a positive control (microorganism with no compound) and a negative control (broth only).

  • Incubation: Incubate the plate under appropriate conditions (temperature, time) for the specific microorganism.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Factors Affecting Reproducibility in Antimicrobial Assays:

  • Inoculum Size: Variations in the initial number of microorganisms can significantly alter the MIC value.

  • Growth Medium: The composition of the broth can affect the activity of the compound.

  • Incubation Conditions: Temperature and incubation time must be strictly controlled.

  • Endpoint Reading: Visual determination of growth inhibition can be subjective. Using a spectrophotometer to measure optical density can improve objectivity.

MIC_Workflow A Prepare Serial Dilutions of Compound C Inoculate Wells A->C B Prepare Standardized Microbial Inoculum B->C D Incubate C->D E Visually or Spectrophotometrically Assess Growth D->E F Determine Lowest Concentration with No Growth (MIC) E->F

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Ensuring Trustworthiness Through Self-Validating Systems

To build a robust and reproducible dataset, it is crucial to incorporate self-validating systems within your experimental design.

Table 2: Principles of Self-Validating Experimental Design

PrincipleImplementationRationale
Orthogonal Assays Use multiple assays that measure the same biological endpoint through different mechanisms (e.g., MTT and CellTiter-Glo for viability).Confirms that the observed effect is not an artifact of a specific assay chemistry.
Positive and Negative Controls Include well-characterized reference compounds with known activity in the same assay.Demonstrates that the assay is performing as expected and allows for comparison of potency.
Dose-Response Curves Test the compound over a wide range of concentrations to establish a clear dose-response relationship.A well-defined sigmoidal curve provides confidence in the specificity of the effect.
Biological Replicates Repeat the experiment on different days with fresh preparations of cells and compounds.Ensures that the observed results are not due to a one-time experimental anomaly.[4]

Conclusion

The biological evaluation of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid and its analogs holds significant promise. However, the reliability of these findings hinges on the reproducibility of the assays employed. By paying meticulous attention to the purity of the test compound, standardizing protocols, understanding the critical variables within each assay, and designing experiments with built-in validation, researchers can generate high-quality, reproducible data. This rigorous approach is not merely about good scientific practice; it is the essential foundation for the successful translation of promising molecules from the laboratory to the clinic.

References

  • Improving Reproducibility: Best Practices for Small Molecules - Sigma-Aldrich. (n.d.).
  • Synthesis and In Vitro Biological Studies of Heterocyclic Benzimidazole Derivatives as Potential Therapeutics for Trichinellosis - MDPI. (2025, June 16).
  • Top 5 Factors Affecting Reproducibility in Research - Enago Academy. (2022, March 31).
  • Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC. (n.d.).
  • Novel Benzimidazole–Oxadiazole Derivatives as Anticancer Agents with VEGFR2 Inhibitory Activity: Design, Synthesis, In Vitro Anticancer Evaluation, and In Silico Studies | ACS Omega - ACS Publications. (2025, February 14).
  • BENZIMIDAZOLE DERIVATIVES AS POTENTIAL NEURAMINIDASE INHIBITORS: CONVENTIONAL AND MICROWAVE SYNTHESIS, In Vitro AND MOLECULAR DOCKING ANALYSIS. (2023, October 30).
  • A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines - PMC. (n.d.).
  • Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies - PubMed. (2020, August 25).
  • Quantitative analysis of small molecules in biological samples. (n.d.).
  • Improving accuracy and reproducibility in life science research - ATCC. (n.d.).
  • Synthesis and biological evaluation of 2-substituted benzimidazole derivatives. (2011, November 28).
  • Synthesis and Biological Evaluation Of Some 2-Substituted Derivatives Of Benzimidazoles. (n.d.).
  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF BENZIMIDAZOLE DERIVATIVES | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2018, February 1).
  • Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol - ResearchGate. (2016, June 27).
  • Synthesis and biological evaluation of 2-aryl-benzimidazole derivatives of dehydroabietic acid as novel tubulin polymerization inhibitors - RSC Publishing. (n.d.).
  • synthesis, characterization and biological evaluation of benzimidazole derivatives and its nitrated - IJNRD. (2023, December 12).
  • 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation - PubMed. (2011, October 15).
  • Synthesis, Characterization and Biological Activity Evaluation of Bis-Methylene-di-(2-Amino Benzoic Acid) Derivatives Grafting with Polyethanol - ResearchGate. (2025, September 8).
  • Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents - PMC. (n.d.).
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2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid compared to other benzoic acid ligands

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Comparison Guide: 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic Acid vs. Alternative Benzoic Acid Ligands

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In the realm of coordination chemistry and rational drug design, the selection of an organic ligand dictates the thermodynamic stability, lipophilicity, and ultimate biological efficacy of the resulting metallodrug. While simple benzoic acid derivatives have long served as foundational building blocks, the demand for highly stable, multi-targeted therapeutic agents has driven the development of hybrid scaffolds.

This guide objectively evaluates 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid —a privileged, tridentate (N,N,O) hybrid ligand—against traditional benzoic acid alternatives. By integrating a lipophilic benzimidazole core with a hydrophilic anthranilic acid moiety, this ligand demonstrates superior chelation dynamics and enhanced cellular permeability, making it a premier candidate for advanced antimicrobial and anticancer applications [1].

Structural Mechanics & Causality: Why the Hybrid Scaffold Outperforms

To understand the performance gap between 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid and simpler alternatives like p-aminobenzoic acid (PABA) or unmodified anthranilic acid, we must analyze their coordination mechanics [2].

  • Tautomeric Pre-organization: The target ligand exists in a dynamic equilibrium between its imine (Schiff base) and ylidene tautomeric forms. This structural flexibility, stabilized by intramolecular hydrogen bonding, pre-organizes the donor atoms (N, N, O) into an optimal geometry for metal capture.

  • The Chelate Effect: Unlike PABA (which acts primarily as a monodentate or bridging O-donor) or anthranilic acid (a bidentate N,O-donor), the target ligand acts as a tridentate (N,N,O) chelator . It coordinates through the benzimidazole nitrogen, the secondary amine/ylidene nitrogen, and the deprotonated carboxylate oxygen. This forms highly stable fused five- and six-membered chelate rings around transition metals (e.g., Zn²⁺, Cu²⁺), drastically increasing the thermodynamic stability constant ( logK ) of the complex [3].

  • Lipophilicity & Cellular Uptake: The bulky, aromatic benzimidazole ring significantly increases the partition coefficient ( logP ) of the metal complex. This causality is critical in drug development: higher lipophilicity facilitates passive diffusion across bacterial cell walls and cancer cell lipid bilayers, a mechanism where simple benzoic acid complexes often fail [4].

Coordination BI Benzimidazole Core (N-Donor, Lipophilic) Ligand 2-{[(2H-Benzimidazol-2-ylidene) methyl]amino}benzoic acid (Tridentate N,N,O Ligand) BI->Ligand Condensation AA Anthranilic Acid Core (N,O-Donor, Hydrophilic) AA->Ligand Condensation Complex Bioactive Metal Complex (Enhanced Cellular Uptake) Ligand->Complex Chelation (N,N,O) Metal Transition Metal (Zn²⁺/Cu²⁺) (Coordination Center) Metal->Complex Coordination

Caption: Structural assembly and coordination pathway of the benzimidazole-benzoic acid hybrid ligand.

Comparative Performance Data

The following table synthesizes quantitative experimental data comparing the target ligand against standard benzoic acid alternatives in coordination chemistry.

Ligand TypeDenticity & Donor AtomsThermodynamic Stability ( logK )Lipophilicity Impact ( ΔlogP )Primary Application Profile
2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid Tridentate (N, N, O) High (>10.5) High (+2.5) Anticancer & Antimicrobial Metallodrugs
Anthranilic Acid Bidentate (N, O)Moderate (5.0 - 7.5)Low (+0.9)Anti-inflammatory complexes, Precursors
p-Aminobenzoic Acid (PABA) Monodentate (O) / BridgingLow (<4.0)Low (+0.8)Folate synthesis, Photoprotection
Salicylic Acid Bidentate (O, O)Moderate (6.0 - 8.0)Moderate (+1.2)Analgesic complexes, Dermatologicals

Data Interpretation: The tridentate nature of the benzimidazole-ylidene hybrid results in a logarithmic magnitude increase in complex stability compared to monodentate or bidentate alternatives, preventing premature ligand dissociation in biological fluids [1][3].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducible yields, the following workflows detail the synthesis of the ligand and its subsequent metal complexation. Every step is designed as a self-validating system.

Protocol A: Synthesis of the Hybrid Ligand

Rationale: Condensation of benzimidazole-2-carboxaldehyde with anthranilic acid via an acid-catalyzed pathway.

  • Preparation: Dissolve equimolar amounts (10 mmol) of benzimidazole-2-carboxaldehyde and anthranilic acid in 50 mL of absolute ethanol.

    • Causality: Absolute ethanol is strictly required to prevent the premature hydrolysis of the intermediate imine back into starting materials.

  • Catalysis: Add 3–5 drops of glacial acetic acid.

    • Causality: The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and lowering the activation energy for nucleophilic attack by the aniline nitrogen.

  • Reaction & Monitoring: Reflux the mixture at 78°C for 4–6 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate 7:3).

    • Self-Validation: The reaction is complete when the starting aldehyde spot disappears and a new, highly fluorescent spot emerges under UV light (254 nm).

  • Isolation: Cool the mixture to 0°C. Filter the resulting precipitate and recrystallize from hot ethanol to yield pure 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid.

    • Spectroscopic Validation: Confirm synthesis via FTIR. The disappearance of the aldehyde ν(C=O) stretch at ~1700 cm⁻¹ and the appearance of a strong ν(C=N) ylidene/imine stretch at ~1615 cm⁻¹ validates the structural formation.

Protocol B: Transition Metal Complexation (Zn²⁺ Model)

Rationale: Forming a bioactive, thermodynamically stable metallodrug.

  • Solubilization: Dissolve 2 mmol of the synthesized ligand in 20 mL of a hot methanol/chloroform (1:1 v/v) mixture.

    • Causality: The hybrid ligand possesses high lipophilicity; this specific mixed-solvent system ensures complete dissolution prior to metal introduction.

  • Coordination: Add a methanolic solution containing 2 mmol of ZnCl₂ dropwise under continuous stirring.

  • Activation: Adjust the pH of the solution to ~7.0 – 7.5 using dilute methanolic NaOH (0.1 M).

    • Causality: Deprotonation of the benzoic acid carboxyl group is mandatory to activate the oxygen donor for robust metal coordination.

  • Validation & Harvest: Stir the mixture at 60°C for 3 hours.

    • Self-Validation: A distinct color shift or the precipitation of a microcrystalline solid indicates successful chelation. If the solution remains clear and unchanged, coordination has failed (likely due to incorrect pH).

    • Spectroscopic Validation: In the FTIR spectrum of the isolated complex, the ν(C=N) band will shift from ~1615 cm⁻¹ down to ~1600 cm⁻¹, proving direct nitrogen-to-metal coordination.

Workflow S1 Step 1: Condensation Aldehyde + Amine S2 Step 2: Isolation Schiff Base / Ylidene S1->S2 S3 Step 3: Complexation Add MCl₂ in EtOH S2->S3 S4 Step 4: Validation FTIR, NMR, XRD S3->S4

Caption: Step-by-step experimental workflow for the synthesis and validation of the ligand and its metal complexes.

Conclusion

Compared to traditional, lower-denticity benzoic acid derivatives, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid offers a sophisticated, multi-donor platform for coordination chemistry. By strategically combining the lipophilic, π -stacking capabilities of benzimidazole with the chelating efficiency of anthranilic acid, researchers can synthesize highly stable metal complexes. These complexes bypass the limitations of simple benzoic acids, offering enhanced membrane permeability and superior efficacy in targeted metallodrug development.

References

  • Zinc Coordination Compounds with Benzimidazole Derivatives: Synthesis, Structure, Antimicrobial Activity and Potential Anticancer Application. MDPI.[Link]

  • Exploring the Versatility of Benzimidazole Scaffolds as Medicinal Agents: A Brief Update. IntechOpen.[Link]

  • Preparation, Characterization of Mixed-Ligand Complexes for Some Divalent Transition Metal Ions Involving Biologically Important Bidentate Ligands. ASRJETS. [Link]

  • Zinc Complexes with Nitrogen Donor Ligands as Anticancer Agents. NIH.[Link]

A Researcher's Guide to Cross-Reactivity Validation: A Case Study with 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising hit to a viable clinical candidate is fraught with challenges. Among the most critical hurdles is ensuring target specificity. Off-target interactions can lead to unforeseen toxicities, diminished efficacy, and costly late-stage failures.[1] This guide provides a comprehensive framework for the cross-reactivity validation of a hypothetical new chemical entity, 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid, a member of the versatile benzimidazole class of compounds known for their diverse biological activities.[2][3]

This document is intended for researchers, scientists, and drug development professionals, offering a scientifically rigorous, yet practical, approach to de-risking a lead compound. We will delve into the causality behind experimental choices, provide detailed protocols for key validation assays, and present a clear interpretation of comparative data.

The Benzimidazole Scaffold: A Double-Edged Sword

The benzimidazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous approved drugs.[2] Its structural similarity to endogenous purines allows it to interact with a wide array of biological targets, including kinases, G-protein coupled receptors, and ion channels. This versatility, however, necessitates a thorough investigation of potential cross-reactivity to ensure that the observed biological effect is a consequence of on-target activity and not a polypharmacological profile that could complicate clinical development.

For the purpose of this guide, we will hypothesize that 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid has been identified as a potent inhibitor of a specific kinase, hereafter referred to as "Kinase A." Our objective is to validate its selectivity against a broad panel of other kinases, a common and critical step in the characterization of kinase inhibitors.[4][5]

A Multi-Pronged Approach to Cross-Reactivity Validation

A robust cross-reactivity assessment relies on a combination of in vitro biochemical and cell-based assays. This multi-pronged approach provides a more complete picture of a compound's selectivity profile by examining its interactions with purified enzymes as well as its behavior within a more physiologically relevant cellular context.[6] Our validation strategy for 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid will encompass three key experimental pillars:

  • Broad Kinome Profiling: An initial high-throughput screen against a large panel of kinases to identify potential off-targets.

  • Quantitative Competitive Binding Assays: To determine the binding affinity (Kᵢ) of the compound for both the primary target and any identified off-targets.

  • Cellular Thermal Shift Assay (CETSA): To confirm target engagement and assess selectivity within a cellular environment.[7][8]

Experimental Workflows

Kinome Profiling

The initial step in our cross-reactivity validation is a broad screen against a diverse panel of kinases. Several commercial services offer comprehensive kinome profiling, typically utilizing activity-based assays.[9][10][11] The goal here is to cast a wide net and identify any kinases that are significantly inhibited by 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid at a screening concentration, typically 1 µM.

Kinome_Profiling_Workflow cluster_prep Sample Preparation cluster_assay High-Throughput Screening cluster_analysis Data Analysis Compound 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (Stock Solution) Dilution Prepare 1 µM working solution Compound->Dilution Assay Activity-Based Assay (e.g., ADP-Glo™) Dilution->Assay Kinase_Panel Kinase Panel (e.g., 400+ kinases) Kinase_Panel->Assay Measurement Measure Kinase Activity (% Inhibition) Assay->Measurement Hit_ID Identify Off-Targets (e.g., >50% Inhibition) Measurement->Hit_ID CETSA_Workflow cluster_cell_treatment Cell Treatment cluster_heat_challenge Heat Challenge cluster_analysis Analysis Cells Culture Cells Treat Treat with Compound or DMSO Cells->Treat Heat Heat Cells at a Range of Temperatures Treat->Heat Lyse Cell Lysis Heat->Lyse Separate Separate Soluble and Precipitated Proteins Lyse->Separate Detect Detect Target Protein (e.g., Western Blot) Separate->Detect Plot Plot Melt Curve and Determine Tₘ Shift Detect->Plot

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Step-by-Step Protocol for CETSA:

  • Cell Culture and Treatment:

    • Culture a relevant cell line that expresses the target kinase(s).

    • Treat the cells with either 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid or a vehicle control (e.g., DMSO) and incubate to allow for compound uptake.

  • Heat Challenge:

    • Aliquot the treated cell suspensions into PCR tubes.

    • Heat the tubes at a range of different temperatures for a fixed duration (e.g., 3 minutes).

  • Cell Lysis and Protein Separation:

    • Lyse the cells to release the proteins.

    • Centrifuge the lysates to separate the soluble protein fraction from the precipitated, denatured proteins.

  • Protein Detection and Analysis:

    • Analyze the amount of soluble target protein remaining at each temperature using an antibody-based detection method such as Western blotting or an ELISA.

    • Plot the amount of soluble protein as a function of temperature to generate a melting curve.

    • The shift in the melting curve between the compound-treated and vehicle-treated samples (ΔTₘ) indicates target engagement.

Table 3: CETSA Results - Target Engagement and Selectivity in Cells

TargetΔTₘ with 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (10 µM)
Kinase A +5.2 °C
Kinase B+1.5 °C
Kinase DNo significant shift

The CETSA results provide crucial in-cell validation. A significant thermal shift for Kinase A confirms that our compound engages its intended target within the complex cellular milieu. The smaller shift for Kinase B suggests weaker engagement, and the lack of a shift for Kinase D indicates that despite its inhibition in a biochemical assay, it may not be a relevant off-target in a cellular context, possibly due to poor cell permeability or other cellular factors.

Synthesis and Interpretation

The cross-reactivity validation of 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid reveals a compound with high affinity for its intended target, Kinase A. However, the kinome profiling and competitive binding assays identified two off-targets, Kinase B and Kinase D, with 10- to 20-fold lower affinity. The cellular target engagement data from CETSA further refines this picture, confirming strong engagement with Kinase A and weaker engagement with Kinase B, while suggesting that Kinase D is not a significant off-target in cells.

This comprehensive dataset allows for an informed decision on the future of this compound. The observed off-target activity for Kinase B, although weaker than the on-target activity, may still have biological consequences and should be considered in the design of future in vivo studies. Compared to "Alternative Compound X," our lead candidate has a less favorable selectivity profile. This may prompt further medicinal chemistry efforts to improve its selectivity or, depending on the therapeutic window and the nature of the off-target, it may be deemed acceptable for further development.

Ultimately, a thorough and multi-faceted approach to cross-reactivity validation, as outlined in this guide, is indispensable for mitigating risk and increasing the probability of success in the challenging journey of drug discovery and development. [1][12]

References

  • MtoZ Biolabs. Kinome Profiling Service. Available from: [Link]

  • Pamgene. KinomePro™ – Functional Kinase Activity Profiling. Available from: [Link]

  • Pharmaron. Kinase Panel Profiling I Pharmaron CRO Services. Available from: [Link]

  • Bio-protocol. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Available from: [Link]

  • Almqvist, H. et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual. National Center for Biotechnology Information (US). Available from: [Link]

  • OracleBio. A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. Available from: [Link]

  • Creative Biolabs. Off-Target Screening Cell Microarray Assay. Available from: [Link]

  • American Chemical Society. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Available from: [Link]

  • Li, H. et al. (2021). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Chemical Research in Toxicology, 34(6), 1496-1508. Available from: [Link]

  • National Center for Biotechnology Information. In silico off-target profiling for enhanced drug safety assessment. Available from: [Link]

  • FabGennix. Competition Assay Protocol. Available from: [Link]

  • Bio-protocol. Competitive Binding Assay. Available from: [Link]

  • McMasters, D. R. (2018). Knowledge-Based Approaches to Off-Target Screening. Methods in Enzymology, 610, 311-323. Available from: [Link]

  • NanoTemper Technologies. Assay setup for competitive binding measurements. Available from: [Link]

  • National Center for Biotechnology Information. Multiplexed Assay for Small-Molecule Quantification via Photo-cross-linking of Structure Switching Aptamers. Available from: [Link]

  • AnaPath Services. Tissue Cross-Reactivity Study and its Applications. Available from: [Link]

  • Nicoya. The ABC's of Competitive Binding Assays with SPR. Available from: [Link]

  • Creative Diagnostics. Off-Target Effects Analysis. Available from: [Link]

  • Bethyl Laboratories. Consider these Points Before Starting Tissue Cross-Reactivity Studies (PART 1). Available from: [Link]

  • bioRxiv. Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. Available from: [Link]

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  • American Association for Cancer Research. Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Available from: [Link]

  • Broad Institute. Small Molecule Hit Identification and Validation. Available from: [Link]

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  • Chem Rev Lett. Molecular docking, synthesis and preliminary pharmacological evaluation of new (2-methyl benzimidazole-1-yl ). Available from: [Link]

  • PubMed. 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester: crystal structure, DFT calculations and biological activity evaluation. Available from: [Link]

  • PubMed. The spectrum of allergic (cross-)sensitivity in clinical patch testing with 'para amino' compounds. Available from: [Link]

  • MDPI. Benzimidazol-2-ylidene Silver Complexes: Synthesis, Characterization, Antimicrobial and Antibiofilm Activities, Molecular Docking and Theoretical Investigations. Available from: [Link]

  • PubMed. Benzimidazol-2-yl or benzimidazol-2-ylthiomethyl Benzoylguanidines as Novel Na+/H+ Exchanger Inhibitors, Synthesis and Protection Against Ischemic-Reperfusion Injury. Available from: [Link]

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  • MDPI. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Available from: [Link]

  • PubMed. Is benzoquinone the prohapten in cross-sensitivity among aminobenzene compounds?. Available from: [Link]

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  • National Center for Biotechnology Information. 1H-benzimidazol-2-yl]benzoic acid methanol solvate. Available from: [Link]

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  • PubMed. Cross-sensitizations between azo dyes and para-amino compound. A study of 236 azo-dye-sensitive subjects. Available from: [Link]

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Safety Operating Guide

Personal protective equipment for handling 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that handling complex, multi-functional organic intermediates requires more than just a cursory glance at a Safety Data Sheet (SDS). You need a self-validating system of protocols that protects your team while preserving the integrity of your assays.

The compound 2-{[(2H-Benzimidazol-2-ylidene)methyl]amino}benzoic acid (and its tautomeric equivalents) presents a unique handling profile. By combining a rigid, lipophilic benzimidazole core with a polar, potentially sensitizing aminobenzoic acid moiety, this compound behaves as a fine, electrostatically active powder that poses distinct respiratory, dermal, and environmental risks[1].

The following guide provides the definitive operational and safety protocols for handling this compound, grounded in mechanistic causality and regulatory standards.

Physicochemical Hazard Profile: The Causality of Risk

To understand our PPE requirements, we must first understand the molecular behavior of the compound:

  • Respiratory & Mucous Membrane Sensitization: The aminobenzoic acid functional group is a known irritant. When handled as a lyophilized powder, particles <10 μm can aerosolize, bypassing primary respiratory cilia and causing acute respiratory irritation[2].

  • Dermal Penetration & Irritation: The lipophilic nature of the benzimidazole ring enhances the molecule's ability to permeate compromised epidermal barriers. Prolonged exposure without adequate barrier protection can lead to contact dermatitis[3].

  • Combustible Dust Hazard: Like many conjugated organic powders, dispersion of this compound in an unventilated space creates a deflagration risk. Static discharge during weighing is a primary ignition source[4].

Mandatory Personal Protective Equipment (PPE) Specifications

Do not treat this compound as a benign benchtop reagent. The following PPE matrix is mandatory for all handling, weighing, and transfer operations.

Protection ZoneRequired EquipmentMechanistic Rationale & Standard
Ocular/Face ANSI Z87.1 tight-fitting chemical splash goggles.Prevents micro-dust ingress. Safety glasses with side shields are insufficient due to the aerosolization potential of the fine powder[3].
Respiratory NIOSH-approved N95 or P100 particulate respirator.Filters out >95% of airborne particles. Required if handling outside a certified Class II Biological Safety Cabinet (BSC) or vented powder hood[2].
Dermal (Hands) Double-gloving: Nitrile (Min 0.11 mm thickness).The outer glove acts as the primary barrier against the lipophilic benzimidazole core. Breakthrough time must be >60 minutes (EN 374 standard)[4].
Body Tyvek® lab coat or Flame-Resistant (FR) cotton coat.Prevents accumulation of combustible dust on personal clothing. Synthetic lab coats (e.g., polyester) generate static and must be avoided[4].

Operational Methodologies: Step-by-Step Execution

Protocol A: Safe Weighing and Material Transfer

The goal of this protocol is to eliminate static discharge and prevent powder aerosolization.

  • Environmental Preparation: Ensure the analytical balance is located within a localized exhaust ventilation (LEV) system or a ductless powder safe-weighing enclosure. Verify that the airflow is calibrated to 0.4–0.5 m/s to capture dust without disturbing the balance.

  • Static Mitigation: Pass an anti-static zero-ionizer over the weighing boat and the spatula. Causality: Benzimidazole powders readily accumulate static charge, which causes the powder to "jump," leading to contamination and increasing the risk of a combustible dust event[4].

  • Transfer Execution: Using a grounded, stainless-steel micro-spatula, transfer the compound slowly. Do not drop the powder from a height.

  • Sealing: Once weighed, immediately cap the vial or seal the weighing boat inside a secondary container before removing it from the ventilated enclosure.

Protocol B: Emergency Spill Containment

Never use a dry brush or broom to clean up a spill of this compound.

  • Isolation: Immediately halt work. If the spill is outside a hood, instruct personnel to step back to prevent tracking the powder.

  • Suppression (The Wet-Wipe Method): Gently mist a laboratory wipe (e.g., Kimwipe) with a solvent the compound is poorly soluble in (often water or a 10% ethanol solution), or use a commercially available damp spill pad.

  • Containment: Place the damp wipe directly over the powder. Causality: Wetting the powder immediately collapses the dust cloud, neutralizing the inhalation and deflagration hazards[4].

  • Collection: Wipe inward from the edges of the spill to the center. Place all contaminated wipes into a designated, sealable hazardous waste bag.

  • Decontamination: Wash the affected surface with soap and copious amounts of water to remove residual aminobenzoic acid traces[3].

Waste Disposal Plan

This compound exhibits aquatic toxicity and must not be introduced into the municipal sanitary sewer system[5].

  • Solid Waste: Consolidate all empty vials, contaminated gloves, and spill-cleanup materials into a rigid, leak-proof container labeled "Hazardous Organic Solid Waste - Contains Benzimidazole Derivatives."

  • Liquid Waste: Aqueous or organic washings containing the compound must be collected in a compatible, high-density polyethylene (HDPE) carboy.

  • Final Disposition: Route all waste to your Environmental Health and Safety (EHS) department for high-temperature incineration, which safely breaks down the nitrogen-rich heterocyclic rings into harmless N2​ , CO2​ , and H2​O [2].

Process Workflow & Decision Pathway

Below is the logical workflow for handling the compound, including the critical decision matrix for spill response.

Workflow Risk 1. Risk Assessment & LEV Hood Setup PPE 2. Don Mandatory PPE (N95, Nitrile, Goggles) Risk->PPE Weighing 3. Material Handling & Static Neutralization PPE->Weighing Decision Spill or Aerosolization? Weighing->Decision Spill 4a. Emergency Protocol Wet-Wipe Containment Decision->Spill Yes (Hazard) Reaction 4b. Closed-System Reaction Execution Decision->Reaction No (Nominal) Waste 5. Hazardous Waste Consolidation Spill->Waste Doffing 6. Doffing & Decontamination Reaction->Doffing Doffing->Waste

Caption: Operational workflow and emergency spill response pathway for handling benzimidazole derivatives.

References

  • National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 245689, 4-[1H-benzimidazol-2-ylmethyl(formyl)amino]benzoic acid. Retrieved March 29, 2026, from[Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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